Cy7.5 maleimide

Core Science & Biosynthesis

The Role of Cy7.5 Maleimide in Biological Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye that has become an invaluable tool in biological research and drug development. Its utility stems from its specific reactivity towards thiol groups and its advantageous spectral properties. Emitting light in the NIR window (700-900 nm), Cy7.5 allows for deep tissue penetration with minimal autofluorescence from biological tissues, making it exceptionally well-suited for in vivo imaging applications. The maleimide functional group enables the covalent conjugation of Cy7.5 to cysteine residues on proteins and peptides, as well as other thiol-containing biomolecules. This guide provides an in-depth overview of the applications, quantitative properties, and experimental protocols associated with Cy7.5 maleimide in biological research.

Core Applications in Biological Research

The primary application of Cy7.5 maleimide is the fluorescent labeling of biomolecules for in vivo imaging and biodistribution studies.[1] By conjugating Cy7.5 to antibodies, peptides, or other targeting moieties, researchers can non-invasively track the localization and accumulation of these molecules in living organisms over time. This is particularly crucial in oncology research for visualizing tumor targeting and assessing the pharmacokinetics of novel therapeutics.[2][3]

Key research areas include:

• Cancer Biology: Imaging tumor growth, metastasis, and response to therapy by labeling antibodies or peptides that target tumor-specific antigens such as EGFR (Epidermal Growth Factor Receptor) and integrins.[4]

• Drug Development: Evaluating the biodistribution, pharmacokinetics, and target engagement of antibody-drug conjugates (ADCs) and other targeted therapies.

• Immunology: Tracking the migration and activity of immune cells in vivo.

• Cardiovascular Research: Visualizing vascular processes and targeted drug delivery to the cardiovascular system.

Quantitative Data of Cy7.5 Dyes

The selection of a fluorescent dye is critically dependent on its photophysical properties. The following tables summarize the key quantitative data for Cy7.5 maleimide and its sulfonated, more water-soluble variant, sulfo-Cy7.5 maleimide.

Property	Cy7.5 Maleimide (Non-Sulfonated)	Source(s)
Excitation Maximum (λex)	~788 nm	[2][5]
Emission Maximum (λem)	~808 nm	[2][5]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[2][5]
Fluorescence Quantum Yield (Φ)	~0.10	[5]
Molecular Weight	~807.46 g/mol	[2][5]
Solubility	DMSO, DMF, Dichloromethane	[2][5]

Property	Sulfo-Cy7.5 Maleimide	Source(s)
Excitation Maximum (λex)	~788 nm	[6][7]
Emission Maximum (λem)	~797 nm	[6][7]
Molar Extinction Coefficient (ε)	~222,000 cm⁻¹M⁻¹	[6][7]
Fluorescence Quantum Yield (Φ)	~0.21	[6][7]
Molecular Weight	~1205.52 g/mol	[8]
Solubility	Water, DMSO, DMF	[6][7]

Experimental Protocols

Protocol 1: General Protein Labeling with Cy7.5 Maleimide

This protocol outlines the fundamental steps for conjugating Cy7.5 maleimide to a protein containing free thiol groups.

Materials:

• Protein of interest (1-10 mg/mL)

• Cy7.5 maleimide

• Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES buffer, pH 7.0-7.5, degassed.[9]

• Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL.[9]

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-100 fold molar excess of TCEP and incubate at room temperature for 20-30 minutes.[10] Note: If using Dithiothreitol (DTT) as the reducing agent, it must be removed prior to adding the maleimide dye.[10]

• Dye Preparation:

  • Allow the vial of Cy7.5 maleimide to equilibrate to room temperature.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[10]

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the Cy7.5 maleimide stock solution to the protein solution.[10] The optimal ratio may need to be determined empirically.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[10]

• Purification:

  • Remove excess, unreacted dye from the labeled protein using a size-exclusion chromatography column (e.g., Sephadex G-25).[7] Other methods such as dialysis or HPLC can also be used.[9]

• Determination of Degree of Labeling (DOL):

  • The DOL (the average number of dye molecules per protein) can be calculated by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the excitation maximum of Cy7.5 (~788 nm).

Protocol 2: In Vivo Biodistribution Study of a Cy7.5-Labeled Antibody in a Mouse Tumor Model

This protocol provides a general workflow for assessing the biodistribution of a Cy7.5-labeled antibody.

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• Cy7.5-labeled antibody

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (e.g., IVIS, FMT)

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Acquire a baseline pre-injection image to determine the level of autofluorescence.

• Probe Administration:

  • Inject the Cy7.5-labeled antibody intravenously (i.v.) via the tail vein. A typical dose is 1-2 nmol per mouse.[11]

• In Vivo Imaging:

  • Acquire whole-body images at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to monitor the distribution and tumor accumulation of the labeled antibody.

  • Use appropriate excitation and emission filters for Cy7.5 (e.g., Ex: ~745 nm, Em: ~780-810 nm).

• Ex Vivo Organ Analysis:

  • At the final time point, euthanize the mouse.

  • Perfuse the circulatory system with saline to remove blood from the organs.

  • Dissect the major organs (liver, spleen, kidneys, lungs, heart, etc.) and the tumor.

  • Image the excised organs to quantify the fluorescence intensity in each tissue.

• Data Analysis:

  • Draw regions of interest (ROIs) around the tumor and other organs in both the in vivo and ex vivo images.

  • Quantify the average fluorescence intensity within each ROI.

  • Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ to determine the biodistribution profile.

Visualizing Workflows and Signaling Pathways

Experimental Workflow: Antibody Labeling and In Vivo Imaging

Caption: Workflow for Cy7.5 maleimide antibody conjugation and subsequent in vivo imaging.

Signaling Pathway: EGFR-Targeted Imaging

When a Cy7.5-labeled antibody targets the Epidermal Growth Factor Receptor (EGFR), it allows for the visualization of receptor-expressing tumors and the study of downstream signaling pathways critical to cancer cell proliferation and survival, such as the PI3K/Akt and MAPK/ERK pathways.[12][13][14]

Caption: EGFR signaling cascade initiated by a Cy7.5-labeled antibody.

Signaling Pathway: Integrin-Targeted Imaging

Cy7.5-labeled peptides, such as those containing the RGD (arginine-glycine-aspartic acid) motif, are used to target integrins, which are key receptors involved in cell adhesion, migration, and angiogenesis.[5][9] Visualizing integrin expression can provide insights into tumor progression and the effectiveness of anti-angiogenic therapies.

Caption: Integrin signaling pathway activated by a Cy7.5-RGD peptide.

Conclusion

Cy7.5 maleimide is a powerful and versatile tool for researchers in various fields, particularly in the development of targeted diagnostics and therapeutics. Its near-infrared fluorescence properties enable sensitive and non-invasive in vivo imaging, providing critical insights into biological processes in real-time. The straightforward and robust conjugation chemistry with thiol-containing biomolecules allows for the creation of a wide array of targeted probes. By following well-defined experimental protocols and understanding the underlying signaling pathways, researchers can effectively leverage Cy7.5 maleimide to advance their scientific discoveries.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. apexbt.com [apexbt.com]
• 3. sketchviz.com [sketchviz.com]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. sinobiological.com [sinobiological.com]
• 6. Integrin Overview | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Integrin - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Video: In Vivo Immunofluorescence Localization for Assessment of Therapeutic and Diagnostic Antibody Biodistribution in Cancer Research [jove.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Cy7.5 Maleimide: Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and applications of Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye crucial for a variety of research and drug development applications. Its utility in labeling proteins, antibodies, and peptides for in vivo imaging and other fluorescence-based assays will be detailed. This document covers both the sulfonated and non-sulfonated forms of Cy7.5 maleimide, offering detailed experimental protocols and visual workflows to aid in experimental design and execution.

Core Chemical Properties

Cy7.5 maleimide is a thiol-reactive dye that enables the covalent labeling of sulfhydryl groups found in cysteine residues of proteins and peptides. This reaction, a Michael addition, forms a stable thioether bond. The key distinction between the two forms of Cy7.5 maleimide lies in their water solubility: the sulfonated version exhibits high hydrophilicity, making it ideal for labeling biomolecules in aqueous buffers, while the non-sulfonated form is more suitable for applications requiring organic solvents.

Quantitative Data Summary

The spectral and physical properties of both sulfonated and non-sulfonated Cy7.5 maleimide are summarized below for easy comparison.

Table 1: Chemical and Spectral Properties of Cy7.5 Maleimide Variants

Property	Sulfo-Cy7.5 Maleimide	Non-sulfonated Cy7.5 Maleimide
Molecular Weight	~1205.52 g/mol [1]	~807.46 g/mol
Molecular Formula	C₅₁H₅₁N₄K₃O₁₅S₄[1]	C₅₁H₅₅ClN₄O₃[2]
Excitation Maximum (λex)	788 nm[1]	788 nm[2]
Emission Maximum (λem)	797 nm[1]	808 nm[2]
Molar Extinction Coefficient (ε)	222,000 M⁻¹cm⁻¹[1]	223,000 M⁻¹cm⁻¹[2]
Fluorescence Quantum Yield (Φ)	0.21[1]	0.10
Solubility	Good in water, DMF, DMSO[1]	Soluble in organic solvents (DMSO, DMF, dichloromethane), low solubility in water[2]
Storage Conditions	-20°C in the dark, desiccated[1]	-20°C in the dark, desiccated[2]

Chemical Structure

The core structure of Cy7.5 consists of two indolenine rings linked by a polymethine chain, which is responsible for its near-infrared fluorescence. The maleimide functional group is attached via a linker, enabling its reactivity towards thiol groups. The sulfonated version incorporates sulfonate groups to enhance water solubility.

Figure 1: Generalized Chemical Structure of Cy7.5 Maleimide

(A representative structure, the exact linker may vary between suppliers.)

• Non-sulfonated Cy7.5 Maleimide: The structure is based on the indolenine core with a maleimide group attached through a linker.

• Sulfo-Cy7.5 Maleimide: This variant includes sulfonate (SO₃⁻) groups on the aromatic rings of the indolenine core, significantly increasing its hydrophilicity.[1]

Experimental Protocols

The following are detailed methodologies for key experiments involving Cy7.5 maleimide.

Protocol 1: Labeling of Proteins with Cy7.5 Maleimide

This protocol outlines the steps for conjugating Cy7.5 maleimide to proteins containing accessible cysteine residues.

Materials:

• Protein to be labeled (1-10 mg/mL)

• Cy7.5 maleimide (sulfonated or non-sulfonated)

• Degassed conjugation buffer (e.g., PBS, Tris, or HEPES, pH 7.0-7.5)

• Reducing agent (e.g., TCEP or DTT)

• Anhydrous DMSO or DMF (for non-sulfonated Cy7.5 maleimide)

• Purification column (e.g., Sephadex G-25)

• Reaction tubes

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Protein Preparation:

  • Dissolve the protein in degassed conjugation buffer to a concentration of 1-10 mg/mL.[3]

  • If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10-100 fold molar excess of a reducing agent like TCEP and incubate for 20-30 minutes at room temperature.[3][4] If using DTT, it must be removed before adding the maleimide dye.[4]

• Dye Preparation:

  • Prepare a 10 mM stock solution of Cy7.5 maleimide. For the non-sulfonated form, dissolve it in anhydrous DMSO or DMF.[4] The sulfonated form can be dissolved in water or the conjugation buffer.[3]

• Conjugation Reaction:

  • Add the Cy7.5 maleimide stock solution to the protein solution. A starting molar ratio of 10-20 moles of dye per mole of protein is recommended.[4][5] This ratio should be optimized for each specific protein.

  • Flush the reaction tube with an inert gas, cap it tightly, and protect it from light.[3][4]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle stirring or vortexing.[4][5]

• Purification of the Conjugate:

  • Remove the unreacted dye and other small molecules by gel filtration using a Sephadex G-25 column or by dialysis.[3][5]

  • Collect the fractions containing the labeled protein, which will be the first colored band to elute.

• Storage:

  • Store the purified conjugate protected from light at 2-8°C for short-term storage (up to 1 week).[4] For long-term storage, add a cryoprotectant like glycerol and store at -20°C.[4]

Protocol 2: In Vivo Tumor Imaging Using a Cy7.5-Labeled Targeting Moiety

This protocol describes a general workflow for non-invasive imaging of tumors in a small animal model using a Cy7.5-labeled antibody or peptide that targets a tumor-specific antigen.

Materials:

• Tumor-bearing animal model (e.g., mouse with xenograft tumor)

• Cy7.5-labeled targeting molecule (e.g., antibody or peptide)

• In vivo imaging system capable of detecting NIR fluorescence

• Anesthesia

• Sterile saline for injection

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing animal.

• Injection of Labeled Probe:

  • Administer the Cy7.5-labeled targeting molecule via intravenous injection. The optimal dose will need to be determined empirically.

• In Vivo Imaging:

  • At various time points post-injection (e.g., 1, 4, 24, and 48 hours), place the anesthetized animal in the in vivo imaging system.

  • Acquire fluorescence images using the appropriate excitation and emission filters for Cy7.5.

  • The signal from the tumor should increase over time as the labeled molecule accumulates at the target site.

• Data Analysis:

  • Quantify the fluorescence intensity in the tumor region and in a non-target region (e.g., muscle) to determine the tumor-to-background ratio.

• Ex Vivo Analysis (Optional):

  • After the final imaging session, euthanize the animal and dissect the tumor and other major organs.

  • Image the excised tissues to confirm the in vivo findings and to get a more accurate assessment of probe biodistribution.

Signaling Pathways and Experimental Workflows

The use of Cy7.5 maleimide conjugates is prevalent in preclinical cancer research, particularly for visualizing and targeting tumors that overexpress specific cell surface receptors.

Targeted Cancer Cell Imaging Workflow

The following diagram illustrates a typical workflow for imaging cancer cells that overexpress a particular receptor, such as HER2 or integrin αvβ3, using a Cy7.5-labeled antibody or peptide.

Workflow for targeted in vivo tumor imaging.

Integrin αvβ3-Mediated Cancer Cell Targeting

Integrin αvβ3 is a cell adhesion molecule that is overexpressed on many tumor cells and is involved in tumor angiogenesis and metastasis.[5] RGD (Arginine-Glycine-Aspartic acid) peptides are known to bind to integrin αvβ3. Cy7.5-labeled RGD peptides can be used to specifically target and image tumors expressing this integrin.

Targeting integrin αvβ3 for tumor imaging.

Western Blotting Experimental Workflow

Cy7.5-labeled secondary antibodies can be utilized for fluorescent western blotting, allowing for the detection of specific proteins.

Workflow for fluorescent western blotting.

Conclusion

Cy7.5 maleimide, in both its sulfonated and non-sulfonated forms, is a powerful tool for researchers in the fields of biology, chemistry, and medicine. Its near-infrared fluorescence properties make it particularly well-suited for in vivo imaging studies, offering deep tissue penetration and low autofluorescence. The thiol-reactive maleimide group allows for straightforward and specific conjugation to a wide range of biomolecules. The detailed protocols and workflows provided in this guide are intended to facilitate the successful application of Cy7.5 maleimide in your research endeavors, from basic protein labeling to advanced in vivo imaging applications.

References

• 1. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Sulfo-Cy7 maleimide, 2183440-60-8 | BroadPharm [broadpharm.com]
• 5. Near-Infrared Fluorescence Imaging of Tumor Integrin αvβ3 Expression with Cy7-Labeled RGD Multimers - PMC [pmc.ncbi.nlm.nih.gov]

Cy7.5 maleimide excitation and emission wavelength

An In-depth Technical Guide to Cy7.5 Maleimide for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye crucial for labeling biomolecules in research and therapeutic development. Its applications are particularly significant in non-invasive in vivo imaging, leveraging the transparency of biological tissues in the NIR spectrum.[1]

Core Photophysical and Chemical Properties

Cy7.5 maleimide is a thiol-reactive dye designed for the selective labeling of sulfhydryl groups found in cysteine residues of proteins and peptides.[1][2] The cyanine dye family, to which Cy7.5 belongs, is characterized by long wavelengths, high extinction coefficients, and the versatility to be synthetically modified for various applications, including improved water solubility.[3][4][]

Quantitative Data Summary

The photophysical properties of Cy7.5 maleimide can vary slightly between suppliers and depending on whether it is the standard or sulfonated (water-soluble) form. The following tables summarize the key quantitative data for both non-sulfonated and sulfo-Cy7.5 maleimide.

Table 1: Photophysical Properties of Non-Sulfonated Cy7.5 Maleimide

Property	Value	References
Excitation Maximum (λex)	788 nm	[1][6]
Emission Maximum (λem)	808 nm	[1][6]
Molar Extinction Coefficient (ε)	223,000 M-1cm-1	[1][6]
Fluorescence Quantum Yield (Φ)	0.10	[6]
Molecular Weight	~807.46 g/mol	[1][6]
Solubility	Soluble in organic solvents (DMSO, DMF); low water solubility	[1][6]

Table 2: Photophysical Properties of sulfo-Cy7.5 Maleimide

Property	Value	References
Excitation Maximum (λex)	788 nm	[7]
Emission Maximum (λem)	797 nm	[7]
Molar Extinction Coefficient (ε)	222,000 M-1cm-1	[7]
Fluorescence Quantum Yield (Φ)	0.21	[7]
Molecular Weight	~1205.6 g/mol (as potassium salt)	[7]
Solubility	Water, DMF, DMSO	[7]

Reaction Mechanism: Thiol-Maleimide Conjugation

The utility of Cy7.5 maleimide as a labeling agent stems from the specific and efficient reaction between the maleimide group and a thiol (sulfhydryl) group. This Michael addition reaction forms a stable, covalent thioether bond.

Caption: Thiol-Maleimide Conjugation Reaction.

Experimental Protocol for Protein Labeling

This section provides a detailed methodology for conjugating Cy7.5 maleimide to proteins. The protocol is a synthesis of best practices from multiple sources.[2][8][9]

Materials and Reagents

• Protein or antibody to be labeled (concentration: 2-10 mg/mL)

• Cy7.5 maleimide or sulfo-Cy7.5 maleimide

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES at pH 7.0-7.5. The buffer must be free of thiol-containing compounds.

• (Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

• Purification System: Gel filtration column (e.g., Sephadex G-25) or centrifugal ultrafiltration device (with appropriate molecular weight cutoff).

Experimental Workflow Diagram

Caption: Workflow for Protein Labeling with Cy7.5 Maleimide.

Step-by-Step Procedure

• Prepare Protein Solution : Dissolve the protein to be labeled in a degassed reaction buffer (e.g., PBS, pH 7.2-7.4) to a concentration of 2-10 mg/mL.[2][8] Buffers containing thiols must be avoided.[10] Degassing the buffer by vacuum or by bubbling with an inert gas like nitrogen is recommended to prevent re-oxidation of thiols.[2]

• Optional: Reduce Disulfide Bonds : Many proteins, such as antibodies, have cysteine residues that form disulfide bridges. To make these available for labeling, a reduction step is necessary.

  • Add a 10- to 100-fold molar excess of TCEP to the protein solution.[2]

  • Incubate the mixture for 20-30 minutes at room temperature. TCEP is recommended as it does not need to be removed before adding the maleimide dye.

• Prepare Dye Stock Solution : Immediately before use, allow the vial of Cy7.5 maleimide to warm to room temperature. Dissolve the dye in anhydrous DMSO or DMF to a concentration of 1-10 mg/mL or approximately 10 mM.[2] Vortex briefly to ensure it is fully dissolved.

• Perform the Labeling Reaction :

  • While gently stirring or vortexing the protein solution, add the dye stock solution. A 10- to 20-fold molar excess of dye to protein is a common starting point for optimization.[10]

  • Protect the reaction mixture from light by wrapping the vial in aluminum foil.

  • Incubate for 2 hours at room temperature or overnight at 4°C.[10]

• Purify the Labeled Protein : It is critical to remove the unreacted, free dye from the protein conjugate.

  • Gel Filtration : Pass the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS. The first colored band to elute will be the labeled protein.[9]

  • Ultrafiltration : For smaller reaction volumes, use a centrifugal filter device with a molecular weight cutoff appropriate for your protein (e.g., 10K MWCO for IgG) to separate the protein conjugate from the smaller free dye molecules.[9]

• Determine the Degree of Labeling (DOL) : The DOL, or the average number of dye molecules per protein, is a critical quality control parameter.

  • Measure the absorbance of the purified conjugate at 280 nm (A280) and at the excitation maximum of Cy7.5 (~788 nm, Amax).

  • Calculate the protein concentration using the Beer-Lambert law, correcting the A280 value for the dye's absorbance at that wavelength. The correction factor (CF = A280/Amax for the free dye) is typically provided by the dye manufacturer.

    • Corrected A280 = A280 - (Amax × CF)

  • Calculate the molar concentrations of the protein and the dye to determine their ratio (DOL).

• Storage : For short-term storage (up to one month), keep the labeled protein at 4°C, protected from light. For long-term storage, add a stabilizer like 0.1% bovine serum albumin (BSA) and store at -20°C or -80°C.[8][10]

Conclusion

Cy7.5 maleimide is a powerful tool for researchers in life sciences and drug development, enabling sensitive detection and imaging in the near-infrared window. Proper handling and adherence to optimized labeling protocols are essential for generating high-quality, reliable conjugates for downstream applications.

References

• 1. apexbt.com [apexbt.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 6. lumiprobe.com [lumiprobe.com]
• 7. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]
• 8. broadpharm.com [broadpharm.com]
• 9. biotium.com [biotium.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]

A Technical Deep Dive into Cy7.5 Maleimide for Thiol Labeling

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the core mechanism of Cy7.5 maleimide for thiol labeling, providing a technical overview for its application in research and drug development. We will delve into the chemical basis of its action, present quantitative data for experimental design, and provide detailed protocols for its successful implementation.

The Core Mechanism: Michael Addition to Thiols

The primary mechanism of action for Cy7.5 maleimide in labeling biomolecules is its highly specific reaction with thiol groups (also known as sulfhydryl groups).[1][2] This reaction is a classic example of a Michael addition, a nucleophilic addition of a carbanion or another nucleophile to an α,β-unsaturated carbonyl compound.[3][4] In this case, the thiol group, particularly the thiolate anion (R-S⁻), acts as the nucleophile, attacking one of the carbon atoms of the maleimide's carbon-carbon double bond.[5]

This process results in the formation of a stable, covalent thioether bond, securely attaching the Cy7.5 fluorophore to the target molecule, most commonly a cysteine residue within a protein or peptide.[6][7] The high selectivity of maleimides for thiols over other nucleophilic groups, such as amines, is a key advantage of this labeling chemistry, particularly within a specific pH range.[7][8]

The reaction is most efficient and selective at a pH between 6.5 and 7.5.[5][7] Within this range, the thiol group is sufficiently nucleophilic to react efficiently with the maleimide, while the more abundant amine groups (e.g., from lysine residues) are typically protonated and thus less reactive.[7] At pH values above 7.5, the reactivity of amines increases, which can lead to non-specific labeling.[5][7] Conversely, at pH values below 6.5, the rate of the thiol-maleimide reaction decreases significantly.[9]

It is crucial to note that maleimides react with free thiols. In many proteins, cysteine residues exist as disulfide bonds, which are unreactive towards maleimides.[1][10] Therefore, a reduction step using a reagent like tris(2-carboxyethyl)phosphine (TCEP) or dithiothreitol (DTT) is often necessary prior to labeling to break these disulfide bonds and expose the reactive thiol groups.[1][8] TCEP is often preferred as it does not contain a thiol group itself and therefore does not need to be removed before the addition of the maleimide reagent.[8][9]

While the thioether bond formed is generally stable, it can be susceptible to a retro-Michael reaction, leading to deconjugation, especially in the presence of other thiols like glutathione in vivo.[7][11] Additionally, the maleimide ring itself can undergo hydrolysis, particularly at higher pH, rendering it inactive for conjugation.[7][12][13] Therefore, proper storage of maleimide reagents in an anhydrous, aprotic solvent like DMSO or DMF is essential.[7][10]

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. lifetein.com [lifetein.com]
• 3. Cy7 maleimide, 2801565-54-6 | BroadPharm [broadpharm.com]
• 4. bachem.com [bachem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 11. benchchem.com [benchchem.com]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 13. researchgate.net [researchgate.net]

A Technical Guide to Sulfo vs. Non-Sulfonated Cy7.5 Maleimide in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core differences between sulfonated (sulfo) and non-sulfonated Cy7.5 maleimide dyes, providing researchers, scientists, and drug development professionals with the critical information needed to select the appropriate fluorescent label for their specific bioconjugation needs. This guide covers the fundamental properties, experimental protocols, and key considerations for the successful use of these near-infrared (NIR) probes in applications ranging from in vitro assays to in vivo imaging.

Core Differences: The Impact of Sulfonation

The primary distinction between sulfo-Cy7.5 maleimide and its non-sulfonated counterpart lies in the presence of sulfonic acid groups in the chemical structure of the former. These groups have a profound impact on the dye's physical and chemical properties, influencing its solubility, reactivity, and handling during bioconjugation procedures.

Solubility: Sulfonation imparts significant hydrophilicity to the Cy7.5 molecule.[1] Consequently, sulfo-Cy7.5 maleimide exhibits excellent solubility in aqueous buffers, eliminating the need for organic co-solvents during the labeling reaction.[2] In contrast, non-sulfonated Cy7.5 maleimide is hydrophobic and requires dissolution in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) before being introduced to the aqueous reaction mixture containing the target biomolecule.[3][4]

Aggregation: The negatively charged sulfonate groups on the sulfo-Cy7.5 molecule reduce the tendency for dye-dye aggregation in aqueous environments.[1] This is particularly advantageous when a high degree of labeling is desired, as it minimizes the risk of fluorescence quenching and precipitation of the labeled conjugate. Non-sulfonated dyes, due to their hydrophobic nature, have a higher propensity to aggregate in aqueous solutions.[5]

Spectral Properties: Despite the significant difference in solubility, the spectral properties of sulfo- and non-sulfonated Cy7.5 are nearly identical. Both variants exhibit maximum excitation and emission wavelengths in the near-infrared (NIR) region, making them ideal for applications requiring deep tissue penetration and low background autofluorescence, such as in vivo imaging.[6]

Quantitative Data Comparison

The following table summarizes the key quantitative properties of sulfo- and non-sulfonated Cy7.5 maleimide, facilitating a direct comparison for informed decision-making.

Property	Sulfo-Cy7.5 Maleimide	Non-Sulfonated Cy7.5 Maleimide	Reference(s)
Excitation Maximum (λex)	~788 nm	~788 nm	[3][4][7]
Emission Maximum (λem)	~797-808 nm	~808 nm	[3][4][7]
Extinction Coefficient (ε)	~222,000 cm⁻¹M⁻¹	~223,000 cm⁻¹M⁻¹	[3][4][7]
Fluorescence Quantum Yield (Φ)	~0.21	~0.10*	[4][7]
Solubility	Good in water, DMF, DMSO	Low in water; Soluble in DMF, DMSO	[3][4][7]

Note: The quantum yield for non-sulfonated Cy7.5 maleimide is based on data for a structurally similar non-sulfonated Cy7 maleimide and may vary slightly.

Experimental Protocols

The choice between sulfo- and non-sulfonated Cy7.5 maleimide dictates specific modifications to the standard bioconjugation protocol, primarily concerning the preparation of the dye stock solution and the purification of the final conjugate.

General Maleimide Labeling Protocol for Thiol-Containing Biomolecules

This protocol provides a general framework for labeling proteins or other thiol-containing biomolecules with Cy7.5 maleimide. Key differences in handling the sulfo- and non-sulfo variants are highlighted.

Materials:

• Protein or other thiol-containing biomolecule in a suitable buffer (e.g., PBS, HEPES, pH 7.0-7.5)[8]

• Sulfo-Cy7.5 maleimide or Non-sulfonated Cy7.5 maleimide

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (for non-sulfonated Cy7.5)[8]

• Tris(2-carboxyethyl)phosphine (TCEP) for reduction of disulfide bonds (optional)[8]

• Purification column (e.g., size-exclusion chromatography, dialysis cassette)[9]

• Reaction tubes

• Stirring/vortexing equipment

Procedure:

• Biomolecule Preparation:

  • Dissolve the thiol-containing biomolecule in a degassed, amine-free buffer (e.g., PBS, HEPES) at a concentration of 1-10 mg/mL.[8] The optimal pH for the maleimide-thiol reaction is between 7.0 and 7.5.[10]

  • If the protein contains disulfide bonds that need to be labeled, they must first be reduced. Add a 10-100 fold molar excess of a reducing agent like TCEP and incubate for 20-30 minutes at room temperature.[10] Note that excess dithiothreitol (DTT) should be removed before adding the maleimide dye, whereas TCEP does not need to be removed.[10]

• Dye Stock Solution Preparation:

  • Sulfo-Cy7.5 Maleimide: Prepare a 10 mM stock solution by dissolving the dye directly in the reaction buffer or deionized water.[8]

  • Non-Sulfonated Cy7.5 Maleimide: Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMF or DMSO.[8]

• Conjugation Reaction:

  • Add the Cy7.5 maleimide stock solution to the biomolecule solution at a molar ratio of 10:1 to 20:1 (dye:protein). This ratio may need to be optimized for each specific application.[10]

  • For non-sulfonated Cy7.5, the volume of the organic co-solvent should ideally not exceed 10-15% of the total reaction volume to avoid precipitation of the protein.[2]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[10]

• Purification of the Labeled Conjugate:

  • Separate the labeled biomolecule from the unreacted dye using a suitable purification method.

  • Size-Exclusion Chromatography (e.g., Sephadex G-25): This is a common and effective method for both sulfo- and non-sulfo-Cy7.5 conjugates.[9] The labeled protein will elute in the void volume, while the smaller, unconjugated dye molecules will be retained.

  • Dialysis: This method is more suitable for sulfo-Cy7.5 conjugates due to their high water solubility, which allows for efficient removal of the unreacted dye.[11] Dialysis is generally not recommended for non-sulfonated dyes as they may precipitate out of solution in a purely aqueous dialysis buffer.[12]

• Characterization of the Conjugate:

  • Determine the degree of labeling (DOL), which is the average number of dye molecules per biomolecule. This can be calculated using the absorbance of the conjugate at 280 nm (for the protein) and at the excitation maximum of Cy7.5 (~788 nm).[10]

Visualizations

Chemical Structures

Caption: Chemical structures of Sulfo- and Non-Sulfonated Cy7.5 Maleimide.

Bioconjugation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. apexbt.com [apexbt.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. ibiantech.com [ibiantech.com]
• 6. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. biotium.com [biotium.com]
• 10. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 11. interchim.fr [interchim.fr]
• 12. lumiprobe.com [lumiprobe.com]

A Technical Guide to the Solubility of Cy7.5 Maleimide for Bioconjugation Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Cy7.5 maleimide, a near-infrared (NIR) thiol-reactive dye crucial for the development of fluorescently labeled biomolecules. Understanding the solubility of this reagent in both aqueous and organic media is paramount for successful bioconjugation, ensuring optimal reaction conditions and minimizing aggregation. This document outlines the qualitative and available quantitative solubility data, provides detailed experimental protocols for its dissolution and use in labeling reactions, and presents a logical workflow for its application.

Core Concepts: Solubility of Cyanine Dyes

The solubility of cyanine dyes like Cy7.5 is largely dictated by their chemical structure. Non-sulfonated cyanine dyes, including the standard Cy7.5 maleimide, are characterized by their hydrophobic nature, leading to low solubility in water.[1] To enhance aqueous solubility, sulfonated versions of these dyes (e.g., sulfo-Cy7.5 maleimide) are available. The addition of sulfonate groups significantly increases the hydrophilicity of the molecule, allowing for direct dissolution in aqueous buffers.[2][3]

For the non-sulfonated Cy7.5 maleimide, the use of organic co-solvents is essential for preparing stock solutions before their introduction into an aqueous reaction environment for bioconjugation.[1]

Quantitative and Qualitative Solubility Data

While specific quantitative solubility data for Cy7.5 maleimide is not widely published, information from suppliers and related compounds provides a strong indication of its solubility profile. The following tables summarize the available data.

Table 1: Solubility of Non-Sulfonated Cy7.5 Maleimide

Solvent	Solubility Description
Water	Low solubility[1]
Dimethyl Sulfoxide (DMSO)	Soluble[1][4]
N,N-Dimethylformamide (DMF)	Soluble[1][4]
Dichloromethane (DCM)	Soluble[4]
Chloroform	Good solubility[5]
Acetonitrile (MeCN)	Good solubility[5]
Alcohols	Good solubility[5]

Table 2: Quantitative Solubility of a Structurally Similar Compound (Cy7)

Note: This data is for the closely related Cy7 fluorochrome and should be considered as a strong estimate for Cy7.5 maleimide.

Solvent	Approximate Solubility (mg/mL)
DMSO	~10[6]
DMF	~10[6]
Ethanol	~5[6]
PBS (pH 7.2)	~1[6]

Table 3: Solubility of Sulfonated Cy7.5 Maleimide

Solvent	Solubility Description
Water	Good solubility[2][7]
DMF	Good solubility[2][7]
DMSO	Good solubility[2][7]

Experimental Protocols

The following are detailed methodologies for the dissolution and use of Cy7.5 maleimide in a typical protein labeling experiment.

Preparation of Cy7.5 Maleimide Stock Solution

Objective: To prepare a concentrated stock solution of Cy7.5 maleimide in an appropriate organic solvent.

Materials:

• Cy7.5 maleimide

• Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Vortex mixer

• Microcentrifuge

Procedure:

• Allow the vial of Cy7.5 maleimide to equilibrate to room temperature before opening to prevent moisture condensation.

• Add the required volume of anhydrous DMSO or DMF to the vial to achieve a desired concentration (e.g., 1-10 mg/mL).

• Vortex the vial thoroughly to ensure complete dissolution of the dye.

• Briefly centrifuge the vial to collect the solution at the bottom.

• This stock solution should be used immediately. If short-term storage is necessary, it can be stored at -20°C, protected from light and moisture.

Protein Preparation for Thiol-Reactive Labeling

Objective: To prepare a protein solution with available thiol groups for conjugation with Cy7.5 maleimide.

Materials:

• Protein to be labeled (e.g., antibody, protein fragment)

• Degassed conjugation buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)

• (Optional) Reducing agent such as TCEP (tris(2-carboxyethyl)phosphine)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.

• If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10-100 fold molar excess of TCEP.

• Incubate the mixture at room temperature for 20-30 minutes.

• Flush the vial with an inert gas to minimize re-oxidation of the thiols.

Bioconjugation of Cy7.5 Maleimide to Protein

Objective: To covalently attach Cy7.5 maleimide to the free thiol groups of the prepared protein.

Materials:

• Prepared protein solution

• Cy7.5 maleimide stock solution

• Inert gas

Procedure:

• While gently stirring or vortexing the protein solution, add the Cy7.5 maleimide stock solution. A 10-20 fold molar excess of the dye to the protein is a common starting point, but this should be optimized for the specific protein.

• Ensure the final concentration of the organic solvent (DMSO or DMF) in the reaction mixture is kept low (typically below 10% v/v) to avoid protein denaturation.

• Flush the reaction vial with an inert gas, cap it tightly, and protect it from light.

• Incubate the reaction at room temperature for 2 hours or overnight at 4°C.

Purification of the Labeled Conjugate

Objective: To remove unreacted Cy7.5 maleimide from the protein-dye conjugate.

Materials:

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Appropriate elution buffer (e.g., PBS)

Procedure:

• Equilibrate the size-exclusion chromatography column with the elution buffer.

• Load the reaction mixture onto the column.

• Elute the conjugate with the buffer. The first colored fraction to elute will be the labeled protein.

• Collect the fractions containing the purified conjugate. Alternative purification methods include dialysis, HPLC, or FPLC.

Visualization of Experimental Workflow

The following diagrams illustrate the key decision points and steps in a typical bioconjugation workflow involving Cy7.5 maleimide.

Caption: Decision workflow for Cy7.5 maleimide dissolution and bioconjugation.

Caption: Step-by-step experimental workflow for protein labeling with Cy7.5 maleimide.

References

• 1. apexbt.com [apexbt.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cy7 maleimide, 2801565-54-6 | BroadPharm [broadpharm.com]
• 5. dnabct.com [dnabct.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. sulfo-Cy7.5 maleimide | BroadPharm [broadpharm.com]

Proper storage and handling of Cy7.5 maleimide

An In-Depth Technical Guide to the Proper Storage and Handling of Cy7.5 Maleimide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the storage, handling, and application of Cy7.5 maleimide, a near-infrared (NIR) thiol-reactive fluorescent dye. Adherence to these protocols is critical for ensuring the stability and reactivity of the dye, leading to successful and reproducible bioconjugation outcomes in research and drug development.

Chemical and Spectral Properties

Cy7.5 maleimide is a cyanine dye featuring a maleimide functional group that selectively reacts with sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins and peptides, to form a stable thioether bond. Its fluorescence in the near-infrared spectrum makes it an ideal probe for in vivo imaging, leveraging the low absorbance of biological tissues in this window.

Table 1: Spectral and Physical Properties of Cy7.5 Maleimide

Property	Value	References
Excitation Maximum (λ_ex_)	788 nm
Emission Maximum (λ_em_)	808 nm	[1][2]
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹	[1][2]
Molecular Weight	~807.46 g/mol	[1]
Solubility	Soluble in organic solvents (DMSO, DMF)	[1][3]
Reactive Group	Maleimide	[4]
Reactivity	Thiol groups (e.g., cysteine residues)	[4][5]

Storage and Stability

Proper storage is paramount to prevent the degradation of Cy7.5 maleimide, particularly the hydrolysis of the reactive maleimide ring.

Solid Form

Table 2: Recommended Storage Conditions for Solid Cy7.5 Maleimide

Parameter	Condition	Rationale	References
Temperature	-20°C	Minimizes degradation over long-term storage.	[1][4]
Light	In the dark (e.g., in an amber vial)	Cyanine dyes are photosensitive and can photobleach.	[1][4]
Moisture	Desiccated environment	The maleimide group is susceptible to hydrolysis.	[1][4]
Shelf Life	12 to 24 months (when stored correctly)	Ensures reactivity for conjugation.	[1][4]
Transportation	Room temperature (up to 3 weeks)	Acceptable for short durations, but long-term storage should be at -20°C.	[1][4]

Stock Solutions

Once reconstituted, the dye is more susceptible to degradation.

Table 3: Storage of Reconstituted Cy7.5 Maleimide Stock Solutions

Parameter	Condition	Rationale	References
Solvent	Anhydrous DMSO or DMF	Ensures dye is fully solubilized and minimizes hydrolysis prior to use.	[6][7]
Temperature	-20°C	Slows degradation in solution.	[6][7]
Aliquoting	Single-use aliquots	Avoids repeated freeze-thaw cycles which can degrade the dye.	[7]
Shelf Life	Up to 1 month	Long-term storage of solutions is not recommended; use promptly.	[1][6][7]
Light/Moisture	Protect from light and moisture	Prevents photobleaching and hydrolysis.	[7]

Handling and Safety Precautions

Cy7.5 maleimide and its parent compound, maleimide, require careful handling.

• Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses.

• Ventilation: Handle the solid powder and concentrated stock solutions in a well-ventilated area or a chemical fume hood.[8][9]

• Avoid Inhalation and Contact: Prevent inhalation of the powder and avoid contact with skin and eyes.[9] In case of contact, rinse thoroughly with water.[10]

• Disposal: Dispose of waste according to institutional and local regulations.[10]

Experimental Protocols

Preparation of Stock Solution

This protocol describes the reconstitution of solid Cy7.5 maleimide to create a concentrated stock solution for labeling reactions.

Methodology:

• Allow the vial of solid Cy7.5 maleimide to equilibrate to room temperature before opening to prevent moisture condensation.

• Add a sufficient volume of anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to the vial to achieve a desired stock concentration, typically 10 mM.[6][7]

• Vortex the vial briefly until the dye is completely dissolved.[6][11]

• Centrifuge the vial briefly to collect the solution at the bottom.[11]

Protein Thiol-Labeling with Cy7.5 Maleimide

This protocol outlines the conjugation of Cy7.5 maleimide to sulfhydryl groups on a protein.

Logical Workflow for Protein Labeling

Caption: General workflow for protein conjugation with Cy7.5 maleimide.

Methodology:

• Protein Preparation:

  • Dissolve or buffer exchange the protein into an amine-free buffer at a pH between 7.0 and 7.5 (e.g., PBS, HEPES).[5][6] The optimal pH for the maleimide-thiol reaction is 6.5-7.5.[12]

  • The recommended protein concentration is between 1-10 mg/mL.[5][6]

  • If the protein's cysteine residues are involved in disulfide bonds, they must be reduced. Add a 10-100 fold molar excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) and incubate for 20-30 minutes at room temperature.[5][6] TCEP is preferred as it does not need to be removed before adding the maleimide dye.[13] If DTT is used, it must be removed via dialysis or a desalting column prior to adding the dye.[6][7]

• Conjugation Reaction:

  • Add the freshly prepared Cy7.5 maleimide stock solution to the protein solution. A 10 to 20-fold molar excess of dye to protein is a common starting point.[6][13]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.[6][13] Gently mix during incubation.

• Purification of the Conjugate:

  • Remove the unreacted, excess dye from the labeled protein. Common methods include:

    • Gel Filtration/Size-Exclusion Chromatography: Use a desalting column (e.g., Sephadex G-25 or Zeba™ Spin) to separate the larger protein-dye conjugate from the smaller, free dye molecules.[6][7][14]

    • Dialysis: Dialyze the reaction mixture against a suitable buffer. This method is effective but generally slower.[6]

• Storage of the Conjugate:

  • Store the purified conjugate protected from light at 2-8°C for up to one week.[6]

  • For long-term storage (up to a year), add a stabilizing agent like BSA (5-10 mg/mL) and a bacteriostatic agent like sodium azide (0.01-0.03%). For added stability, 50% glycerol can be included, and the solution can be stored at -20°C.[6]

Factors Affecting Stability and Reactivity

The stability of both the maleimide dye and the resulting thioether conjugate is highly dependent on pH.

Thiol-Maleimide Reaction Mechanism

Caption: Michael addition reaction between a thiol and a maleimide.

Maleimide Hydrolysis

The maleimide ring is susceptible to hydrolysis, especially at pH values above 7.5, which opens the ring to form a non-reactive maleamic acid derivative.[12] This renders the dye incapable of reacting with thiol groups.

Table 4: Influence of pH on Maleimide Stability

pH	Stability	Consequence for Reaction	References
< 6.5	High	Slower reaction rate as the thiol is less nucleophilic.	[15]
6.5 - 7.5	High	Optimal range for specific and efficient thiol conjugation.	[12][15]
> 7.5	Low	Increased rate of maleimide ring hydrolysis, reducing labeling efficiency.	[12][16]
> 8.0	Very Low	Rapid decomposition to non-reactive maleamic acids.	[17]

Conjugate Stability

While the thioether bond formed is generally stable, the succinimide ring in the conjugate can undergo a retro-Michael reaction, leading to dissociation of the dye. This process is less favorable if the succinimide ring is first hydrolyzed (ring-opened).[18] This hydrolysis is favored at a more basic pH (e.g., 8.5-9.0) after the initial conjugation is complete.[12] However, for Cy7.5 conjugates, this post-conjugation step must be carefully optimized to avoid dye degradation.

Signaling Pathway of Maleimide Instability

Caption: Pathways of maleimide reactivity and instability.

References

• 1. apexbt.com [apexbt.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. fishersci.com [fishersci.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. biotium.com [biotium.com]
• 12. benchchem.com [benchchem.com]
• 13. interchim.fr [interchim.fr]
• 14. medchemexpress.com [medchemexpress.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Cy7.5 Maleimide Protein Labeling: An Application Note and Protocol for Researchers

For Immediate Release

This document provides a detailed protocol for the covalent labeling of proteins with the near-infrared (NIR) fluorescent dye, Cy7.5 maleimide. This protocol is specifically designed for researchers, scientists, and drug development professionals who are new to protein conjugation. It offers a step-by-step guide from protein preparation to the final purification and characterization of the labeled conjugate.

Introduction

The conjugation of fluorescent dyes to proteins is a cornerstone technique in modern biological research and drug development. It enables the visualization, tracking, and quantification of proteins in various applications, including in vivo imaging, flow cytometry, and fluorescence microscopy. Cy7.5 is a particularly valuable dye due to its emission in the near-infrared spectrum (~773 nm), a window where biological tissues have minimal absorbance and autofluorescence. This property allows for deep tissue imaging with a high signal-to-noise ratio.

The maleimide functional group on the Cy7.5 dye reacts specifically with free sulfhydryl (thiol) groups, which are present in the side chains of cysteine residues in proteins. This high selectivity results in a stable thioether bond, forming a precisely labeled protein conjugate. This protocol will guide you through the necessary steps to achieve efficient and reproducible labeling of your protein of interest with Cy7.5 maleimide.

Quantitative Data Summary

Successful protein labeling relies on precise control of reaction conditions. The following tables summarize the key quantitative parameters for the Cy7.5 maleimide labeling protocol.

Table 1: Reagent and Buffer Specifications

Parameter	Recommended Value/Range	Notes
Protein Concentration	1-10 mg/mL	Higher concentrations can improve labeling efficiency.
Reaction Buffer	PBS, HEPES, or Tris	Must be free of thiols. Degassing is recommended.
Reaction pH	7.0 - 7.5	Optimal for selective reaction of maleimide with thiols.[1]
Cy7.5 Maleimide Stock	10 mM in anhydrous DMSO or DMF	Prepare fresh before use and protect from light.[2]
TCEP Reductant (Optional)	10-100x molar excess over protein	Used to reduce disulfide bonds and expose free thiols.

Table 2: Reaction and Purification Parameters

Parameter	Recommended Value/Range	Notes
Dye:Protein Molar Ratio	10:1 to 20:1	This should be optimized for each specific protein.[2]
Reaction Time	2 hours at room temperature or overnight at 4°C	Protect the reaction mixture from light.
Purification Method	Size-exclusion chromatography (e.g., Sephadex G-25)	Effectively separates the labeled protein from free dye.

Table 3: Spectroscopic Properties for Degree of Labeling (DOL) Calculation

Parameter	Value	Reference
Cy7.5 Absorbance Max (λ_max_)	~750 nm	[3]
Molar Extinction Coefficient of Cy7.5 (ε_dye_)	199,000 M⁻¹cm⁻¹	[3]
Correction Factor (CF) at 280 nm for Cy7	0.036	[4][5]
Protein Absorbance Max	280 nm	-

Experimental Protocol

This protocol is a general guideline and may require optimization for your specific protein.

Materials

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.2)

• Cy7.5 maleimide

• Anhydrous Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• (Optional) TCEP (tris(2-carboxyethyl)phosphine)

• Reaction buffer (e.g., PBS, pH 7.2-7.4, degassed)

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Protein Preparation

• Buffer Exchange: Ensure your protein is in a thiol-free buffer at a pH between 7.0 and 7.5.[1] If your current buffer contains thiols (like DTT or β-mercaptoethanol), they must be removed by dialysis or buffer exchange.

• Concentration Adjustment: Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.[1]

• (Optional) Reduction of Disulfide Bonds: If your protein has internal disulfide bonds that you wish to label, you can reduce them to expose the thiol groups.

  • Add a 10-100 fold molar excess of TCEP to the protein solution.

  • Incubate for 20-30 minutes at room temperature. It is not necessary to remove the TCEP before adding the maleimide dye.[2]

Dye Preparation

• Allow the vial of Cy7.5 maleimide to warm to room temperature before opening.

• Prepare a 10 mM stock solution of Cy7.5 maleimide by dissolving it in anhydrous DMSO or DMF.[2]

• This stock solution should be prepared fresh and protected from light.[2]

Labeling Reaction

• Calculate the volume of the 10 mM Cy7.5 maleimide stock solution needed to achieve the desired dye-to-protein molar ratio (a starting point of 10:1 to 20:1 is recommended).[2]

• Slowly add the calculated volume of the Cy7.5 maleimide stock solution to the protein solution while gently vortexing or stirring.

• Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.[2] Protect the reaction from light by wrapping the tube in aluminum foil or placing it in a dark container.

Purification of the Labeled Protein

• Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions.

• Equilibrate the column with the desired storage buffer (e.g., PBS, pH 7.4).

• Carefully load the reaction mixture onto the column.

• Elute the protein-dye conjugate with the storage buffer. The labeled protein, being larger, will elute first, while the smaller, unconjugated dye molecules will be retained on the column and elute later.

• Collect the fractions containing the colored, labeled protein.

Determination of the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to a single protein molecule.

• Measure the absorbance of the purified protein-dye conjugate at 280 nm (A_280_) and at the absorbance maximum of Cy7.5, which is approximately 750 nm (A_max_).

• Calculate the concentration of the protein and the dye using the following formulas:

  • Protein Concentration (M) = [A_280_ - (A_max_ × CF)] / ε_protein_

    • Where:

      • A_280_ is the absorbance at 280 nm.

      • A_max_ is the absorbance at ~750 nm.

      • CF is the correction factor for the dye's absorbance at 280 nm (0.036 for Cy7).[4][5]

      • ε_protein_ is the molar extinction coefficient of your protein at 280 nm.

  • Dye Concentration (M) = A_max_ / ε_dye_

    • Where:

      • A_max_ is the absorbance at ~750 nm.

      • ε_dye_ is the molar extinction coefficient of Cy7.5 (199,000 M⁻¹cm⁻¹).[3]

• Calculate the Degree of Labeling (DOL):

  • DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL is typically between 2 and 10 for antibodies, but this can vary depending on the protein and the application.

Visualizations

Experimental Workflow

Caption: A flowchart of the Cy7.5 maleimide protein labeling protocol.

Application: Targeted In Vivo Tumor Imaging

Caption: Workflow for targeted tumor imaging using a Cy7.5-labeled antibody.

Troubleshooting

Table 4: Common Issues and Solutions

Issue	Possible Cause	Suggested Solution
Low or No Labeling	- Presence of thiols in the protein buffer. - Hydrolyzed maleimide dye. - Insufficiently reduced disulfide bonds.	- Perform buffer exchange into a thiol-free buffer. - Prepare fresh dye stock solution immediately before use. - Optimize the concentration of the reducing agent (TCEP).
High Degree of Labeling (DOL)	- Dye:protein molar ratio is too high. - Reaction pH is > 7.5, leading to non-specific labeling of amines.	- Reduce the molar excess of the dye in the reaction. - Ensure the reaction buffer pH is maintained between 7.0 and 7.5.[1]
Precipitation of Protein	- High concentration of organic solvent (DMSO/DMF). - The dye is not sufficiently water-soluble.	- Keep the volume of the dye stock solution to a minimum (<10% of the total reaction volume). - Consider using a water-soluble formulation of the dye if available.
Poor Recovery After Purification	- Protein is sticking to the chromatography column. - Inefficient elution.	- Consult the column manufacturer's guidelines for your specific protein. - Ensure proper equilibration and elution buffer composition.

References

• 1. A comprehensive overview on antibody-drug conjugates: from the conceptualization to cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibody–drug conjugate - Wikipedia [en.wikipedia.org]
• 4. Tumor labeling in vivo using cyanine-conjugated monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monoclonal antibody–fluorescent probe conjugates for in vivo target-specific cancer imaging: toward clinical translation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide to Antibody Conjugation with Cy7.5 Maleimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the covalent conjugation of antibodies with the near-infrared (NIR) fluorescent dye, Cy7.5 maleimide. This protocol is designed for researchers in immunology, cell biology, and drug development who require highly specific and fluorescently labeled antibodies for various applications, including flow cytometry, immunofluorescence, and in vivo imaging. The maleimide functional group of Cy7.5 reacts specifically with free sulfhydryl (thiol) groups on the antibody, forming a stable thioether bond. This method allows for controlled and site-specific conjugation, preserving the antibody's antigen-binding affinity.

Cyanine dyes, such as Cy7.5, are particularly advantageous for biological imaging due to their high molar extinction coefficients, good water solubility, and emission wavelengths in the NIR spectrum, which minimizes background autofluorescence from biological tissues. This protocol will cover antibody preparation, the conjugation reaction, purification of the labeled antibody, and methods for characterization, including the calculation of the Degree of Labeling (DOL).

Materials and Reagents

Reagent/Material	Specifications
Antibody of Interest	Purified, in an amine-free and thiol-free buffer (e.g., PBS)
Cy7.5 Maleimide	High purity, stored desiccated at -20°C, protected from light
Anhydrous Dimethyl Sulfoxide (DMSO)	High purity, freshly opened
Reaction Buffer	1X PBS (Phosphate-Buffered Saline), pH 7.0-7.5, degassed
Reducing Agent (Optional)	TCEP (tris(2-carboxyethyl)phosphine) hydrochloride
Quenching Reagent	2-Mercaptoethanol or N-acetylcysteine
Purification Column	Sephadex G-25 desalting column or similar size-exclusion chromatography column
Storage Buffer	PBS, pH 7.4, with 0.1% BSA and 0.05% sodium azide (optional)

Experimental Protocols

Antibody Preparation

Successful conjugation requires an antibody in an appropriate buffer, free of interfering substances.

• Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris) or thiols, it must be exchanged into a suitable reaction buffer like PBS at pH 7.0-7.5.[1][2] This can be achieved through dialysis or by using a desalting column.

• Concentration Adjustment: Adjust the antibody concentration to 2-10 mg/mL in the reaction buffer.[3] Higher concentrations can improve labeling efficiency.

• Reduction of Disulfide Bonds (Optional): To generate free thiol groups for conjugation, the antibody's interchain disulfide bonds can be selectively reduced. Add a 10-100 fold molar excess of TCEP to the antibody solution.[1] Incubate for 20-30 minutes at room temperature.[1] It is crucial to remove the excess TCEP using a desalting column before adding the maleimide dye.[4]

Dye Preparation

Cy7.5 maleimide is moisture-sensitive and should be handled accordingly.

• Allow the vial of Cy7.5 maleimide to equilibrate to room temperature before opening to prevent moisture condensation.

• Prepare a 10 mM stock solution of Cy7.5 maleimide in anhydrous DMSO.[1][5] Vortex briefly to ensure it is fully dissolved. This stock solution should be used immediately.

Antibody Labeling Reaction

• Start with the purified, and optionally reduced, antibody in the reaction buffer (PBS, pH 7.0-7.5).

• Calculate the required volume of the 10 mM Cy7.5 maleimide stock solution. A molar dye-to-antibody ratio of 10:1 to 20:1 is recommended for initial experiments.[1][6] This ratio may need to be optimized for each specific antibody.

• Slowly add the calculated volume of the dye solution to the antibody solution while gently stirring or vortexing.[1]

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[1][4]

Purification of the Labeled Antibody

It is critical to remove unconjugated Cy7.5 maleimide from the antibody conjugate.

• Size-Exclusion Chromatography (SEC): This is the most common method for separating the labeled antibody from the free dye.

  • Equilibrate a Sephadex G-25 desalting column with PBS.[7]

  • Apply the reaction mixture to the column.[7]

  • Elute the conjugate with PBS. The first colored fraction to elute will be the labeled antibody.[5]

  • Collect the fractions and monitor the absorbance at 280 nm (for protein) and ~788 nm (for Cy7.5 dye).

  • Pool the fractions containing the purified antibody-dye conjugate.

Data Presentation

Characterization of the Antibody-Cy7.5 Conjugate

The Degree of Labeling (DOL), which is the average number of dye molecules conjugated to each antibody molecule, must be determined.[8][9] For most antibodies, an optimal DOL is between 2 and 10.[9][10]

1. Spectrophotometric Measurement:

• Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the maximum absorbance of Cy7.5 (~788 nm, Amax).[1]

2. Calculation of Degree of Labeling (DOL):

The DOL is calculated using the following formula:

DOL = (A_max * ε_protein) / ((A_280 - (A_max * CF_280)) * ε_dye)[8]

Where:

• Amax is the absorbance of the conjugate at the λmax of Cy7.5.

• A280 is the absorbance of the conjugate at 280 nm.

• εprotein is the molar extinction coefficient of the antibody at 280 nm (for IgG, typically ~210,000 M-1cm-1).

• εdye is the molar extinction coefficient of Cy7.5 at its λmax.

• CF280 is the correction factor for the dye's absorbance at 280 nm (A280 of dye / Amax of dye).

Parameter	Value	Reference
Cy7.5 λmax (Absorbance)	~788 nm	[11]
Cy7.5 λmax (Emission)	~808 nm	[11]
Cy7.5 Molar Extinction Coefficient (εdye)	~223,000 M-1cm-1	[11]
Correction Factor (CF280) for Cy7.5	~0.03 - 0.05 (experimentally determine for each dye lot)	[7][12]
Molar Extinction Coefficient of IgG (εprotein)	~210,000 M-1cm-1

Visualization of Experimental Workflow and a Relevant Signaling Pathway

Experimental Workflow for Antibody Conjugation

The following diagram illustrates the step-by-step process of conjugating an antibody with Cy7.5 maleimide.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 3. spectra.arizona.edu [spectra.arizona.edu]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. HER2-directed antibodies, affibodies and nanobodies as drug-delivery vehicles in breast cancer with a specific focus on radioimmunotherapy and radioimmunoimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. Spectrum [Cy7.5 (Cyanine-7.5)] | AAT Bioquest [aatbio.com]
• 10. Spectral Fine Tuning of Cyanine Dyes: Electron Donor-Acceptor Substituted Analogues of Thiazole Orange - PMC [pmc.ncbi.nlm.nih.gov]
• 11. interchim.fr [interchim.fr]
• 12. interchim.fr [interchim.fr]

Application Notes and Protocols for Cy7.5 Maleimide Labeling of Cysteine Residues in Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescently labeled peptides are indispensable tools in a wide array of research and drug development applications, including in vivo imaging, fluorescence microscopy, and various bioassays. The cyanine dye, Cy7.5, with its excitation and emission maxima in the NIR spectrum (~788 nm and ~808 nm, respectively), offers deep tissue penetration and minimal background autofluorescence, making it an ideal choice for such applications.

This document provides detailed application notes and protocols for the specific labeling of cysteine residues in peptides with Cy7.5 maleimide. The maleimide functional group exhibits high selectivity for the thiol (sulfhydryl) group of cysteine residues, forming a stable thioether bond under mild reaction conditions. This specific conjugation strategy ensures precise control over the labeling site, preserving the peptide's biological activity.

This guide will cover the principles of the labeling reaction, detailed experimental protocols, methods for purification and characterization of the conjugate, and a troubleshooting guide to address common challenges.

Principle of the Reaction

The labeling of a cysteine-containing peptide with Cy7.5 maleimide proceeds via a Michael addition reaction. The nucleophilic thiol group of the cysteine residue attacks the electron-deficient carbon-carbon double bond of the maleimide ring. This reaction is highly efficient and specific for thiols within a pH range of 6.5 to 7.5.[1] At this pH, the thiol group is sufficiently deprotonated to be reactive, while side reactions with other nucleophilic groups, such as the ε-amino group of lysine, are minimized. The resulting thioether bond is a stable covalent linkage.

dot graph Reaction_Mechanism { graph [rankdir="LR", splines=ortho, nodesep=0.5, fontname="Arial", fontsize=12, labelloc="t", label=""]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, width=2, height=0.8]; edge [fontname="Arial", fontsize=10];

Peptide [label="Peptide-SH\n(Cysteine Residue)", fillcolor="#F1F3F4", fontcolor="#202124"]; Cy7_5_Maleimide [label="Cy7.5-Maleimide", fillcolor="#F1F3F4", fontcolor="#202124"]; Intermediate [label="Thiol-Maleimide\nAdduct (Intermediate)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Labeled_Peptide [label="Cy7.5-Labeled Peptide\n(Stable Thioether Bond)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Peptide -> Intermediate [label="+", dir=none]; Cy7_5_Maleimide -> Intermediate; Intermediate -> Labeled_Peptide [label="pH 6.5-7.5"]; } dot

Figure 1. Reaction of Cy7.5 maleimide with a cysteine residue.

Data Presentation

The efficiency of the labeling reaction and the properties of the resulting conjugate can be influenced by various factors. The following tables summarize typical quantitative data obtained from the labeling of peptides with Cy7.5 maleimide.

Table 1: Reaction Conditions and Labeling Efficiency

Parameter	Recommended Condition	Expected Labeling Efficiency	Reference
pH	6.5 - 7.5	High	[1]
Temperature	Room Temperature (20-25°C) or 4°C	Reaction is faster at room temperature.
Reaction Time	2 hours at room temperature; overnight at 4°C	Varies with reactants and concentrations.
Cy7.5 Maleimide:Peptide Molar Ratio	10:1 to 20:1	High
Peptide Concentration	1-10 mg/mL	Higher concentration can improve efficiency.	[2]

Table 2: Properties of Cy7.5-Peptide Conjugates

Property	Typical Value	Method of Determination
Dye-to-Peptide Ratio	1:1 (for single cysteine peptides)	UV-Vis Spectroscopy, Mass Spectrometry
Purity	>95%	RP-HPLC
Excitation Maximum (λex)	~788 nm	Fluorescence Spectroscopy
Emission Maximum (λem)	~808 nm	Fluorescence Spectroscopy
Extinction Coefficient (at λmax)	~223,000 M⁻¹cm⁻¹	UV-Vis Spectroscopy
Quantum Yield	Variable, dependent on peptide and environment	Fluorimetry
Storage Stability	Stable for ≥ 24 months at -20°C in the dark (as solid)	Long-term stability studies

Experimental Protocols

Materials and Equipment

• Cysteine-containing peptide

• Cy7.5 maleimide

• Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.2-7.4, or other amine-free buffer (e.g., HEPES)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride (optional, for reducing disulfide bonds)

• Purification column (e.g., size-exclusion chromatography or reversed-phase HPLC)

• Spectrophotometer

• Fluorometer

• Mass spectrometer (e.g., MALDI-TOF or ESI-MS)

• Lyophilizer

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Peptide_Prep [label="1. Peptide Preparation\n(Dissolution & Reduction)", fillcolor="#F1F3F4", fontcolor="#202124"]; Dye_Prep [label="2. Dye Preparation\n(Dissolution in DMSO/DMF)", fillcolor="#F1F3F4", fontcolor="#202124"]; Labeling [label="3. Labeling Reaction\n(Incubation)", fillcolor="#FBBC05", fontcolor="#202124"]; Purification [label="4. Purification\n(HPLC or SEC)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Characterization [label="5. Characterization\n(MS, UV-Vis, Fluorescence)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Storage [label="6. Storage\n(Lyophilization, -20°C)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

Peptide_Prep -> Labeling; Dye_Prep -> Labeling; Labeling -> Purification; Purification -> Characterization; Characterization -> Storage; } dot

Figure 2. General workflow for Cy7.5 maleimide labeling of peptides.

Protocol 1: Peptide and Dye Preparation

• Peptide Solution:

  • Accurately weigh the cysteine-containing peptide.

  • Dissolve the peptide in a degassed, amine-free buffer (e.g., PBS, pH 7.2) to a final concentration of 1-10 mg/mL.

  • If the peptide contains disulfide bonds, reduction is necessary. Add a 10- to 100-fold molar excess of TCEP to the peptide solution. Incubate at room temperature for 30-60 minutes. TCEP generally does not need to be removed before the labeling reaction.

• Cy7.5 Maleimide Stock Solution:

  • Allow the vial of Cy7.5 maleimide to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of Cy7.5 maleimide in anhydrous DMSO or DMF. For example, dissolve 1 mg of Cy7.5 maleimide (MW ~807 g/mol ) in approximately 124 µL of anhydrous DMSO.

  • Vortex briefly to ensure complete dissolution. This stock solution should be used immediately.

Protocol 2: Labeling Reaction

• To the prepared peptide solution, add the Cy7.5 maleimide stock solution to achieve a 10- to 20-fold molar excess of the dye over the peptide. Add the dye solution dropwise while gently vortexing the peptide solution.

• Protect the reaction mixture from light by wrapping the vial in aluminum foil.

• Incubate the reaction at room temperature for 2 hours or overnight at 4°C with continuous gentle mixing.

Protocol 3: Purification of the Labeled Peptide

It is crucial to remove unreacted Cy7.5 maleimide and any potential byproducts from the labeled peptide.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most common and effective method for purifying fluorescently labeled peptides.[3][4]

  • Use a C18 column suitable for peptide separations.

  • Employ a gradient of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA), to elute the labeled peptide.

  • Monitor the elution profile using a UV detector at two wavelengths: ~220 nm for the peptide backbone and ~780 nm for the Cy7.5 dye. The peak that absorbs at both wavelengths corresponds to the labeled peptide.

  • Collect the fractions containing the purified labeled peptide and lyophilize them.

• Size-Exclusion Chromatography (SEC): This method is suitable for removing unconjugated dye from larger peptides.

  • Use a desalting column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g., PBS or water).

  • Apply the reaction mixture to the column and elute with the equilibration buffer. The labeled peptide will elute in the void volume, while the smaller, unconjugated dye molecules will be retained.

Protocol 4: Characterization of the Labeled Peptide

• Mass Spectrometry:

  • Confirm the successful conjugation and determine the exact molecular weight of the labeled peptide using MALDI-TOF or ESI-MS. The mass of the labeled peptide should be equal to the mass of the unlabeled peptide plus the mass of the Cy7.5 maleimide minus the mass of the leaving group (if any, though in this Michael addition, there is no leaving group).

• UV-Vis Spectroscopy:

  • Resuspend the lyophilized labeled peptide in a suitable buffer.

  • Measure the absorbance spectrum from 250 nm to 850 nm. You should observe a peak at ~280 nm (if the peptide contains tryptophan or tyrosine) and a characteristic peak for Cy7.5 at ~788 nm.

• Determination of Dye-to-Peptide Ratio (Degree of Labeling):

  • The dye-to-peptide ratio can be calculated using the Beer-Lambert law from the absorbance measurements at 280 nm (for the peptide) and ~788 nm (for Cy7.5).

  • Formula:

    • Molar concentration of peptide = (A₂₈₀ - (A₇₈₈ × CF₂₈₀)) / ε_peptide

    • Molar concentration of dye = A₇₈₈ / ε_dye

    • Dye-to-Peptide Ratio = (Molar concentration of dye) / (Molar concentration of peptide)

    • Where:

      • A₂₈₀ and A₇₈₈ are the absorbances at 280 nm and 788 nm, respectively.

      • ε_peptide is the molar extinction coefficient of the peptide at 280 nm (can be estimated from the amino acid sequence).

      • ε_dye is the molar extinction coefficient of Cy7.5 at ~788 nm (~223,000 M⁻¹cm⁻¹).

      • CF₂₈₀ is the correction factor for the absorbance of the dye at 280 nm (provided by the dye manufacturer).

Troubleshooting

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Problem [label="{Problem | Cause | Solution}", shape=none, margin=0, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Low_Yield [label="{Low Labeling Efficiency | {Maleimide hydrolysis | Incomplete disulfide reduction | Interfering substances in buffer | Suboptimal pH | Low peptide/dye concentration}} | {Use fresh dye solution | Optimize TCEP concentration | Use amine- and thiol-free buffers | Maintain pH 6.5-7.5 | Increase concentrations}}", fillcolor="#F1F3F4", fontcolor="#202124"];

Non_Specific [label="{Non-Specific Labeling | {High pH (>7.5) | Prolonged reaction time}} | {Maintain pH 6.5-7.5 | Optimize incubation time}}", fillcolor="#F1F3F4", fontcolor="#202124"];

Precipitation [label="{Precipitation During Reaction | {Poor solubility of peptide or dye | High concentration of organic solvent}} | {Add organic co-solvent (e.g., DMSO) gradually | Optimize solvent percentage}}", fillcolor="#F1F3F4", fontcolor="#202124"];

Purification_Issues [label="{Difficulty in Purification | {Co-elution of labeled and unlabeled peptide | Broad peaks in HPLC}} | {Optimize HPLC gradient | Ensure complete reaction | Use a different column}}", fillcolor="#F1F3F4", fontcolor="#202124"]; } dot

Figure 3. Common issues and solutions in Cy7.5 maleimide labeling.

Stability and Storage

The thioether bond formed between the cysteine and the maleimide is generally stable. However, studies have shown that under certain physiological conditions, it can be susceptible to retro-Michael reaction, leading to the detachment of the label. For applications requiring high stability, especially in the presence of other thiols like glutathione, it is important to consider the linker chemistry.

For long-term storage, it is recommended to lyophilize the purified Cy7.5-labeled peptide and store it at -20°C or lower, protected from light and moisture. Under these conditions, the conjugate should be stable for at least 24 months. For short-term storage, a solution of the labeled peptide in a suitable buffer can be stored at 4°C for a few days, protected from light.

Applications

Cy7.5-labeled peptides have a broad range of applications in biomedical research and drug development, including:

• In vivo and ex vivo fluorescence imaging: to track the biodistribution of peptides and visualize specific tissues or cells.

• Fluorescence microscopy: for cellular localization studies of peptides.

• Flow cytometry: for quantifying peptide binding to cells.

• Fluorescence Resonance Energy Transfer (FRET) assays: to study peptide-protein interactions.

• High-throughput screening: for identifying peptide-based drug candidates.

Conclusion

The labeling of cysteine residues in peptides with Cy7.5 maleimide is a robust and specific method for generating NIR fluorescent probes. By following the detailed protocols and troubleshooting guide provided in these application notes, researchers can achieve high labeling efficiencies and obtain high-purity conjugates for their specific research needs. Careful characterization of the labeled peptide is essential to ensure the quality and reliability of downstream experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]

Application Notes and Protocols: Purification of Cy7.5 Maleimide Labeled Proteins and Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of proteins and antibodies with near-infrared (NIR) fluorescent dyes, such as Cy7.5 maleimide, is a critical process in the development of targeted imaging agents and antibody-drug conjugates (ADCs). Cy7.5, with its excitation and emission maxima in the NIR spectrum, offers significant advantages for in vivo imaging due to reduced tissue autofluorescence and deeper tissue penetration. The maleimide functional group allows for specific covalent attachment to free sulfhydryl (thiol) groups on proteins and antibodies, often targeting cysteine residues.

Following the labeling reaction, a crucial purification step is required to remove unconjugated dye and any protein aggregates that may have formed. Inadequate purification can lead to high background signal, inaccurate quantification, and potential in vivo toxicity. This document provides detailed protocols for the purification of Cy7.5 maleimide-labeled proteins and antibodies using common laboratory techniques and discusses critical quality control parameters to ensure the final conjugate is suitable for downstream applications.

Key Experimental Workflow

Figure 1. Workflow for labeling, purification, and quality control of Cy7.5 labeled proteins.

Data Presentation: Purification Method Comparison

The choice of purification method depends on the scale of the preparation, the specific protein or antibody, and the required final purity. The following table summarizes typical performance characteristics of common purification techniques.

Purification Method	Principle	Typical Recovery/Yield	Purity	Scale	Key Advantages
Size-Exclusion Chromatography (SEC) / Desalting Columns	Separation based on molecular size.[1][2][3][4]	> 90%	High (removes free dye and small molecules)	Lab Scale (mg)	Simple, rapid, and effective for removing unconjugated dye.[1][3][5]
Tangential Flow Filtration (TFF)	Size-based separation using a semi-permeable membrane with cross-flow.[6][7]	> 95%	High (removes free dye and allows buffer exchange)	Lab to Process Scale (mg to g)	Scalable, allows for simultaneous concentration and buffer exchange (diafiltration).[6]
Hydrophobic Interaction Chromatography (HIC)	Separation based on hydrophobicity.[8][9][10][11][12]	Variable	Very High (can remove aggregates and isomers)	Lab to Process Scale	Offers orthogonal selectivity to SEC and can remove protein aggregates.[9][11]

Experimental Protocols

Preparation of Protein/Antibody for Labeling

Successful labeling with Cy7.5 maleimide requires the presence of free thiol groups and the absence of interfering substances.

• Buffer Exchange: If the protein or antibody solution contains primary amines (e.g., Tris buffer) or thiol-containing compounds (e.g., DTT), a buffer exchange into a suitable reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.0-7.5) is necessary.[13][14][15] This can be achieved using desalting columns or dialysis.[13][14]

• Protein Concentration: Adjust the protein/antibody concentration to 1-10 mg/mL.[13][15] Higher concentrations can improve labeling efficiency.

• Reduction of Disulfides (Optional): For antibodies, inter-chain disulfide bonds can be selectively reduced to generate free thiols for labeling.[16][17]

  • Prepare a fresh solution of a reducing agent such as TCEP (tris(2-carboxyethyl)phosphine).

  • Add a 10-100 fold molar excess of TCEP to the antibody solution.[13][15]

  • Incubate for 20-30 minutes at room temperature.[13][15][16]

Cy7.5 Maleimide Labeling Reaction

• Prepare Cy7.5 Maleimide Stock Solution: Immediately before use, dissolve the Cy7.5 maleimide powder in anhydrous DMSO or DMF to a concentration of 1-10 mg/mL.[13][14][15]

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the Cy7.5 maleimide solution to the protein/antibody solution.[13][18]

  • Mix gently and incubate for 2 hours at room temperature or overnight at 4°C, protected from light.[15][17][18]

Purification Protocol 1: Size-Exclusion Chromatography (SEC) / Desalting Column

This method is ideal for small-scale purifications to remove excess, unconjugated Cy7.5 maleimide.

• Materials:

  • Pre-packed desalting column (e.g., Zeba™ Spin Desalting Column, PD-10 Desalting Column).

  • Elution buffer (e.g., PBS, pH 7.4).

  • Collection tubes.

• Protocol:

  • Column Equilibration: Equilibrate the desalting column with 3-5 column volumes of elution buffer according to the manufacturer's instructions.[3][19]

  • Sample Loading: Apply the crude labeling reaction mixture to the top of the resin bed.[3][19]

  • Elution:

    • For spin columns, centrifuge according to the manufacturer's protocol to collect the purified conjugate.[16][19]

    • For gravity-flow columns, allow the sample to enter the resin bed and then add elution buffer, collecting the fractions. The labeled protein will elute first as a colored band.[3]

  • Fraction Collection: Collect the purified, colored protein fraction and discard the later-eluting fraction containing the unconjugated dye.

Purification Protocol 2: Tangential Flow Filtration (TFF)

TFF is suitable for larger sample volumes and allows for simultaneous purification, concentration, and buffer exchange.

• Materials:

  • TFF system with a pump and reservoir.

  • TFF cassette with an appropriate molecular weight cutoff (MWCO), typically 30 kDa for antibodies.

  • Diafiltration buffer (e.g., PBS, pH 7.4).

• Protocol:

  • System Setup: Install the TFF cassette and flush the system with purification buffer.

  • Concentration: Load the crude labeling reaction mixture into the reservoir and concentrate the sample to a smaller volume.

  • Diafiltration (Buffer Exchange): Add diafiltration buffer to the reservoir at the same rate as the filtrate is being removed. This washes away the unconjugated dye. Perform diafiltration for 5-10 volume exchanges.

  • Final Concentration: After diafiltration, concentrate the purified conjugate to the desired final concentration.

  • Recovery: Recover the purified and concentrated Cy7.5-labeled protein/antibody from the system.

Quality Control of the Purified Conjugate

• Determination of Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein/antibody, is a critical quality attribute.[20]

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the absorbance maximum of Cy7.5 (around 750 nm).[20][21]

  • Calculate the protein concentration, correcting for the absorbance of the dye at 280 nm.[21][22]

    • Protein Concentration (M) = [A₂₈₀ - (A₇₅₀ × CF)] / ε_protein

    • Where CF is the correction factor (A₂₈₀/A₇₅₀ for the free dye) and ε_protein is the molar extinction coefficient of the protein.

  • Calculate the dye concentration:

    • Dye Concentration (M) = A₇₅₀ / ε_dye

    • Where ε_dye is the molar extinction coefficient of Cy7.5 at ~750 nm.

  • Calculate the DOL:

    • DOL = Dye Concentration / Protein Concentration

  • An optimal DOL is typically between 2 and 8 for antibodies to avoid fluorescence quenching or loss of biological activity.[][24]

• Protein Concentration Measurement: The concentration of the final purified conjugate can be determined using standard protein quantification methods such as BCA or by measuring absorbance at 280 nm (with correction for dye absorbance).[25][26] Fluorescence-based protein quantification assays are also available.[27]

• Purity Assessment: The purity of the conjugate and the presence of aggregates can be assessed by SEC-HPLC.[4] The chromatogram should show a major peak corresponding to the monomeric labeled protein/antibody with minimal high molecular weight aggregates.

Storage of Labeled Proteins and Antibodies

Proper storage is essential to maintain the stability and functionality of the Cy7.5-labeled conjugate.

• Short-term Storage: Store at 4°C for up to one month, protected from light.[16][28]

• Long-term Storage: For storage longer than one month, aliquot the conjugate into single-use vials and store at -20°C or -80°C.[28][29] Avoid repeated freeze-thaw cycles.[28][30][31] The addition of a cryoprotectant like glycerol to a final concentration of 50% can prevent damage from freezing.[29][30]

• Important Considerations:

  • Always protect fluorescently labeled conjugates from light to prevent photobleaching.[29][31][32]

  • Do not use frost-free freezers, as their temperature cycling can degrade the antibody.[28][29][30]

  • For cell-based assays, avoid preservatives like sodium azide.[31]

References

• 1. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Desalting in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 4. Size Exclusion Chromatography for Antibody Aggregation Analysis - Creative Biolabs [creative-biolabs.com]
• 5. youtube.com [youtube.com]
• 6. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 7. Optimizing TFF And SPTFF For High-Concentration mAb Formulations [bioprocessonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Purification of monoclonal antibodies by hydrophobic interaction chromatography under no-salt conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. Purification of monoclonal antibodies by hydrophobic interaction chromatography under no-salt conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What are the steps involved in hydrophobic interaction chromatography (HIC)? | AAT Bioquest [aatbio.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. lumiprobe.com [lumiprobe.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. broadpharm.com [broadpharm.com]
• 17. biotium.com [biotium.com]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 22. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 24. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Protein Detection, Quantification and Analysis | Molecular Devices [moleculardevices.com]
• 27. Two Methods to Measure Protein Concentration by Fluorescence|News & Events|Hangzhou Allsheng Instruments [allsheng.com]
• 28. Antibodies Support—Getting Started | Thermo Fisher Scientific - HK [thermofisher.com]
• 29. docs.abcam.com [docs.abcam.com]
• 30. sysy.com [sysy.com]
• 31. Antibodies in Practice General Information [sigmaaldrich.com]
• 32. Antibody Storage and Antibody Shelf Life [labome.com]

Application Notes and Protocols for Cy7.5 Maleimide in Small Animal In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye, for in vivo imaging applications in small animal models. This document outlines detailed protocols for conjugating Cy7.5 maleimide to biomolecules, subsequent in vivo imaging procedures, and includes quantitative data for experimental planning.

Introduction to Cy7.5 Maleimide for In Vivo Imaging

Cy7.5 maleimide is a thiol-reactive fluorescent dye that is an invaluable tool for non-invasive in vivo imaging. Its fluorescence emission in the near-infrared (NIR) window (approximately 750-900 nm) allows for deep tissue penetration and a high signal-to-background ratio due to reduced light absorption and scattering by biological tissues.[1] The maleimide functional group specifically reacts with free sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins and peptides, to form stable thioether bonds.[2] This targeted conjugation makes Cy7.5 maleimide ideal for labeling antibodies, antibody fragments, and other targeting moieties for applications in cancer research, drug delivery, and biodistribution studies.[1][3][4] Both sulfonated and non-sulfonated versions are available, with the sulfonated form offering increased hydrophilicity.[5][6]

Key Applications

• Tumor Imaging and Cancer Research: Labeled antibodies or nanoparticles can be used to target and visualize tumors, enabling the study of tumor growth, metastasis, and therapeutic response.[1]

• Biodistribution Studies: Track the accumulation, distribution, and clearance of drugs, nanoparticles, or biologics within various organs and tissues over time.[1][5]

• Sentinel Lymph Node Mapping: Identify the initial lymph nodes to which cancer cells may have spread from a primary tumor.[1]

• Inflammation Imaging: Monitor the recruitment of labeled cells or antibodies to sites of inflammation.[7]

Data Presentation: Quantitative Parameters for Experimentation

The following tables summarize key quantitative data for the successful application of Cy7.5 maleimide in in vivo imaging experiments.

Table 1: Cy7.5 Maleimide Properties

Parameter	Value	Reference
Excitation Maximum	~788 nm	[3]
Emission Maximum	~808 nm	[3]
Reactive Group	Maleimide	[3][5]
Reactivity	Thiol groups (e.g., cysteine residues)	[2]
Storage (Dry)	-20°C in the dark for up to 24 months	[3][4]
Transportation	Room temperature for up to 3 weeks	[3][5]

Table 2: Recommended Parameters for Antibody Conjugation

Parameter	Recommended Value	Notes	Reference
Antibody Concentration	1-10 mg/mL	Higher concentrations can improve labeling efficiency.	[8]
Buffer	PBS, Tris, or HEPES (pH 7.0-7.5)	Avoid buffers containing thiols.	[9]
Dye:Antibody Molar Ratio	10:1 to 20:1	Starting point for optimization.	[9][10]
Reaction Time	2 hours at room temperature or overnight at 2-8°C	Protect from light during incubation.	[9]
Degree of Labeling (DOL)	1.5 - 3 for optimal in vivo performance	Higher DOL can affect antibody function and clearance.	[7]

Table 3: Typical Parameters for Small Animal In Vivo Imaging

Parameter	Recommended Value	Notes	Reference
Animal Model	SPF BALB/c nude mice	Common for tumor xenograft models.	[2]
Probe Administration	Intravenous (tail vein) injection	[2]
Injection Volume	200 µL	Can be adjusted based on animal weight and probe concentration.	[2]
Imaging Time Points	1, 4, 24, 48, and 72 hours post-injection	Optimal window depends on the probe's pharmacokinetics.	[1]
Excitation Filter	~745 nm	[1]
Emission Filter	~780 nm	[1]

Experimental Protocols

Protocol 1: Conjugation of Cy7.5 Maleimide to an Antibody

This protocol provides a general guideline for labeling an antibody with Cy7.5 maleimide. Optimization may be required for specific antibodies.

Materials:

• Antibody of interest

• Cy7.5 maleimide

• Anhydrous DMSO or DMF

• Reaction Buffer: 1x PBS, 10-100 mM Tris, or 10-100 mM HEPES, pH 7.0-7.5 (degassed)

• (Optional) Reducing agent: TCEP (tris(2-carboxyethyl)phosphine)

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Prepare Antibody Solution:

  • Dissolve the antibody in the reaction buffer to a final concentration of 1-10 mg/mL.

  • If the antibody has disulfide bonds that need to be reduced to generate free thiols, add a 10-100 fold molar excess of TCEP and incubate for approximately 30 minutes.[9][11]

• Prepare Dye Stock Solution:

  • Allow the vial of Cy7.5 maleimide to warm to room temperature.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[9] Vortex briefly to ensure it is fully dissolved. This solution should be used immediately.

• Labeling Reaction:

  • While gently stirring or vortexing the antibody solution, add the appropriate volume of the Cy7.5 maleimide stock solution to achieve a dye-to-antibody molar ratio of 10:1 to 20:1.[9]

  • Protect the reaction mixture from light and incubate for 2 hours at room temperature or overnight at 2-8°C.[9]

• Purification:

  • Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25).[8]

  • Collect the fractions containing the labeled antibody.

• Characterization:

  • Determine the protein concentration and the degree of labeling (DOL) by measuring the absorbance at 280 nm (for the protein) and at the excitation maximum of Cy7.5 (~788 nm).

• Storage:

  • For immediate use, the conjugate can be stored at 2-8°C, protected from light, for up to one week.[9]

  • For long-term storage, add a stabilizer like 5-10 mg/mL BSA and 0.01-0.03% sodium azide, and store at -20°C in aliquots.[9][11]

Protocol 2: In Vivo Imaging of a Tumor-Bearing Mouse

This protocol describes a typical workflow for in vivo fluorescence imaging in a small animal model.

Materials:

• Tumor-bearing mouse model

• Cy7.5-labeled antibody (or other probe)

• Sterile PBS or saline for injection

• In vivo imaging system equipped for NIR fluorescence

• Anesthesia (e.g., isoflurane)

Procedure:

• Probe Administration:

  • Dilute the Cy7.5-labeled probe in sterile PBS or saline to the desired concentration.

  • Administer the probe to the mouse, typically via intravenous injection into the tail vein.[2] A typical injection volume is around 200 µL.[2]

• In Vivo Imaging:

  • Acquire a baseline image of the mouse before injecting the probe to assess autofluorescence.[1]

  • At predetermined time points post-injection (e.g., 1, 4, 24, 48, 72 hours), anesthetize the mouse and place it in the imaging chamber.[1]

  • Set the imaging system parameters, including the appropriate excitation (~745 nm) and emission (~780 nm) filters for Cy7.5.[1]

  • Acquire whole-body images.

• Ex Vivo Organ Analysis:

  • At the final time point, euthanize the mouse.

  • Perfuse the animal with saline to clear blood from the organs.[1]

  • Dissect the major organs (liver, spleen, kidneys, lungs, heart, brain) and the tumor.[1]

  • Arrange the organs in the imaging chamber and acquire a fluorescence image to quantify the biodistribution of the probe.[1]

• Data Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) around the tumor and other organs or tissues.[1]

  • Quantify the fluorescence intensity within each ROI to determine the probe's accumulation and clearance.[1]

Visualizations

Figure 1: Thiol-Maleimide Conjugation Reaction.

Figure 2: Experimental Workflow for In Vivo Imaging.

Figure 3: Biodistribution of a Labeled Probe.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. apexbt.com [apexbt.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Sulfo-Cyanine7.5 maleimide | AxisPharm [axispharm.com]
• 7. 小動物の In Vivo イメージング（SAIVI™）、近赤外用蛍光色素とコンジュゲート | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. broadpharm.com [broadpharm.com]
• 11. biotium.com [biotium.com]

Application Notes and Protocols for Flow Cytometry Analysis with Cy7.5 Maleimide Conjugates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye that offers significant advantages for flow cytometry, including deep tissue penetration and minimal background autofluorescence.[1] When conjugated with a maleimide functional group, Cy7.5 becomes a powerful tool for labeling biomolecules containing free sulfhydryl (thiol) groups, such as cysteine residues in proteins and antibodies.[2] This application note provides detailed protocols for the conjugation of Cy7.5 maleimide to antibodies and subsequent analysis of cell surface thiols using flow cytometry.

Maleimide chemistry provides a highly specific method for labeling proteins by reacting with thiol groups to form stable thioether bonds.[2] This specific reactivity makes Cy7.5 maleimide an excellent choice for targeted labeling, minimizing non-specific binding and ensuring a high signal-to-noise ratio in flow cytometry applications.[2][3]

Key Applications

• Quantification of Cell Surface Thiols: Direct labeling of free thiols on the surface of viable cells to study cellular redox status and oxidative stress.[4][5][6][7]

• Antibody Labeling: Covalent conjugation of Cy7.5 to thiol-containing antibodies for use in multicolor flow cytometry panels.[8][9]

• In Vivo Imaging: The near-infrared properties of Cy7.5 make it suitable for in vivo imaging applications with deep tissue penetration.[1][10]

Quantitative Data Summary

Parameter	Value	Reference
Cy7.5 Spectral Properties
Excitation Maximum	~788 nm	[1]
Emission Maximum	~808 nm	[1]
Stokes Shift	~20 nm	[1]
Recommended Antibody Labeling Conditions
Protein Concentration	2-10 mg/mL	[8][9][11]
Buffer pH	7.0 - 7.5	[2][12]
Molar Excess of Dye to Protein	10-20x	[12][13]
Flow Cytometry Settings
Excitation Laser	Red laser (e.g., 633 nm, 635 nm, or similar)	[14]
Emission Filter	Appropriate for Cy7.5 emission (e.g., 780/60 nm bandpass filter)

Experimental Protocols

Protocol 1: Conjugation of Cy7.5 Maleimide to an Antibody

This protocol outlines the steps for covalently labeling an antibody with Cy7.5 maleimide. It is crucial to start with a purified antibody solution free of carrier proteins like BSA.

Materials:

• Purified antibody (2-10 mg/mL in amine-free buffer, e.g., PBS)

• Cy7.5 maleimide

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reducing agent (e.g., Dithiothreitol - DTT or Tris(2-carboxyethyl)phosphine - TCEP)

• Desalting column (e.g., Sephadex G-25)

• Reaction buffer: 0.1 M Phosphate Buffer, pH 7.2

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against an amine-free buffer like PBS.[11]

  • Concentrate the antibody to 2-10 mg/mL.[8][9][11]

• Reduction of Antibody Disulfide Bonds (if necessary):

  • If the antibody does not have free thiols, it will be necessary to reduce disulfide bonds.

  • Prepare a fresh solution of 1 M DTT in distilled water.[9]

  • Add DTT to the antibody solution to a final concentration of 20 mM.[9]

  • Incubate for 30 minutes at room temperature.[9]

  • Remove excess DTT using a desalting column pre-equilibrated with reaction buffer.[9][13]

• Preparation of Cy7.5 Maleimide Stock Solution:

  • Allow the vial of Cy7.5 maleimide to warm to room temperature.

  • Add anhydrous DMSO to the vial to create a 10 mM stock solution.[9][15] Vortex to dissolve completely. This solution should be used promptly.

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the Cy7.5 maleimide stock solution to the reduced antibody solution while gently stirring.[12][13]

  • Protect the reaction mixture from light and incubate for 2 hours at room temperature or overnight at 4°C.[12][16]

• Purification of the Conjugate:

  • Remove unreacted dye by passing the reaction mixture through a desalting column (e.g., Sephadex G-25) pre-equilibrated with PBS.[8]

  • The labeled antibody will elute first as a colored band.[11]

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~788 nm (for Cy7.5).

  • Calculate the DOL using the following formula: DOL = (A_max × ε_protein) / ((A_280 - (A_max × CF)) × ε_dye) Where:

    • A_max = Absorbance at the wavelength maximum of Cy7.5

    • A_280 = Absorbance at 280 nm

    • ε_protein = Molar extinction coefficient of the protein at 280 nm

    • ε_dye = Molar extinction coefficient of Cy7.5 at its absorbance maximum

    • CF = Correction factor (A_280 of free dye / A_max of free dye)[11]

• Storage:

  • Store the labeled antibody at 4°C, protected from light. For long-term storage, add a stabilizing protein like BSA (if compatible with the application) and store at -20°C.[11]

Protocol 2: Flow Cytometry Analysis of Cell Surface Thiols

This protocol describes the staining of viable cells with a Cy7.5 maleimide-conjugated antibody to detect and quantify cell surface thiols.

Materials:

• Cy7.5-conjugated antibody

• Cells in single-cell suspension

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Viability dye (optional, but recommended)

• Fc block (optional, to reduce non-specific binding)[17]

• Flow cytometer with appropriate laser and filters for Cy7.5 detection

Procedure:

• Cell Preparation:

  • Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10^6 cells/mL in ice-cold Flow Cytometry Staining Buffer.

• Fc Receptor Blocking (Optional):

  • If using cell types with high Fc receptor expression (e.g., macrophages, B cells), incubate the cells with an Fc blocking reagent for 10-15 minutes on ice to prevent non-specific antibody binding.[17][18]

• Staining:

  • Add the optimal concentration of the Cy7.5-conjugated antibody to the cell suspension. The optimal concentration should be determined by titration.[11][19]

  • Incubate for 30 minutes on ice, protected from light.

• Washing:

  • Wash the cells twice with 1-2 mL of ice-cold Flow Cytometry Staining Buffer by centrifuging at 300-400 x g for 5 minutes and resuspending the pellet.

• Viability Staining (Optional):

  • If a viability dye is used, follow the manufacturer's protocol to stain the cells. This is crucial to exclude dead cells, which can non-specifically bind antibodies.[17][19]

• Data Acquisition:

  • Resuspend the cells in an appropriate volume of Flow Cytometry Staining Buffer for analysis.

  • Acquire the samples on a flow cytometer equipped with a red laser for excitation and an appropriate emission filter for Cy7.5.

  • Collect a sufficient number of events for statistical analysis.

• Data Analysis:

  • Gate on the cell population of interest based on forward and side scatter properties.

  • If a viability dye was used, gate on the live cell population.

  • Analyze the fluorescence intensity of the Cy7.5 signal in the target cell population.

Mandatory Visualizations

Caption: Workflow for Cy7.5 maleimide conjugation to an antibody.

Caption: Workflow for cell staining and flow cytometry analysis.

Troubleshooting

Issue	Possible Cause	Suggested Solution	Reference
Low/No Signal	Insufficient antibody concentration.	Perform antibody titration to determine the optimal concentration.	[19]
Low target expression.	Confirm target expression using an alternative method (e.g., Western Blot).	[19]
Tandem dye degradation.	Protect the antibody from light and store it properly.	[19]
Inefficient conjugation.	Optimize the molar ratio of dye to protein and ensure the antibody has free thiols.	[9][12]
High Background	Antibody concentration is too high.	Reduce the antibody concentration.	[17][19]
Non-specific binding.	Include an Fc blocking step and increase the number of wash steps.	[17][18][19]
Dead cells are present.	Use a viability dye to exclude dead cells from the analysis.	[17][19]
High Variability	Inconsistent staining protocol.	Standardize all steps of the staining procedure, including incubation times and temperatures.	[19]
Instrument settings are not optimal.	Ensure correct laser and filter combination is used and PMT voltages are optimized.	[17][19]

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. biotium.com [biotium.com]
• 3. Thiol-Reactive Probes Excited with Visible Light—Section 2.2 | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Flow cytometry techniques for studying cellular thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lymphocyte surface thiol levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using flow cytometry to detect and measure intracellular thiol redox status in viable T cells from heterogeneous populations -ORCA [orca.cardiff.ac.uk]
• 7. Using Flow Cytometry to Detect and Measure Intracellular Thiol Redox Status in Viable T Cells from Heterogeneous Populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 13. interchim.fr [interchim.fr]
• 14. qb3.berkeley.edu [qb3.berkeley.edu]
• 15. biotium.com [biotium.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Flow Cytometry Troubleshooting Tips [elabscience.com]
• 18. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 19. benchchem.com [benchchem.com]

Application Notes and Protocols for Labeling Oligonucleotides with Cy7.5 Maleimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the covalent labeling of thiol-modified oligonucleotides with Cy7.5 maleimide. Cyanine 7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye with an absorbance maximum around 788 nm and an emission maximum around 808 nm.[1] Its spectral properties fall within the NIR window (700-900 nm), where light absorption and scattering by biological tissues are minimized, making it an ideal probe for in vivo imaging applications.[1] Maleimide chemistry is a widely used bioconjugation method that facilitates the specific and efficient covalent linkage of a maleimide-functionalized dye to a thiol group, such as that introduced onto an oligonucleotide. This process forms a stable thioether bond, ensuring the integrity of the labeled oligonucleotide for downstream applications.[2]

Properly labeled oligonucleotides are critical tools in various research and therapeutic areas, including in vivo tracking of antisense oligonucleotides, siRNA, and aptamers, as well as in diagnostic assays.[3][4] This guide offers a comprehensive overview of the labeling procedure, purification of the conjugate, and quantification of the labeling efficiency.

Key Applications of Cy7.5 Labeled Oligonucleotides

Cy7.5-labeled oligonucleotides are particularly valuable for applications requiring deep tissue penetration and low background fluorescence.[1]

• In Vivo Imaging: Tracking the biodistribution, target engagement, and pharmacokinetics of oligonucleotide-based therapeutics in small animal models.[5]

• Cancer Research: Targeting and visualizing tumors by labeling oligonucleotides that bind to cancer-specific markers or modulate oncogenic pathways.[6]

• Antisense Oligonucleotide (ASO) and siRNA Studies: Monitoring the delivery and cellular uptake of gene-silencing therapeutics.

• Fluorescence Resonance Energy Transfer (FRET): Acting as an acceptor in FRET pairs for studying molecular interactions and conformational changes, although less common than its use in direct imaging.[7]

Experimental Protocols

Protocol 1: Reduction of Thiol-Modified Oligonucleotide

Thiol-modified oligonucleotides can form disulfide bonds during synthesis and storage. These disulfide bonds must be reduced to free thiols to enable efficient reaction with the maleimide group. Tris(2-carboxyethyl)phosphine (TCEP) is a preferred reducing agent as it is stable, odorless, and does not need to be removed before the labeling reaction.[2]

Materials:

• Thiol-modified oligonucleotide

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Degassed, amine-free buffer (e.g., 100 mM phosphate buffer, pH 7.0-7.5)

• Nuclease-free water

Procedure:

• Dissolve the thiol-modified oligonucleotide in the degassed phosphate buffer to a final concentration of 1-5 mM.

• Prepare a 10 mM stock solution of TCEP in nuclease-free water.

• Add a 10-20 fold molar excess of the TCEP stock solution to the oligonucleotide solution.

• Incubate the reaction mixture at room temperature for 30-60 minutes.

Protocol 2: Labeling of Thiol-Oligonucleotide with Cy7.5 Maleimide

This protocol outlines the conjugation of the reduced thiol-oligonucleotide with Cy7.5 maleimide. The reaction is performed in an amine-free buffer at a pH range of 6.5-7.5 to ensure the specific reaction between the thiol and maleimide groups.[2]

Materials:

• Reduced thiol-modified oligonucleotide solution (from Protocol 1)

• Cy7.5 maleimide

• Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Degassed, amine-free buffer (e.g., 100 mM phosphate buffer, pH 7.0-7.5)

Procedure:

• Immediately before use, dissolve the Cy7.5 maleimide in a small amount of anhydrous DMF or DMSO to prepare a 10 mM stock solution. Protect the solution from light.

• Add a 10-20 fold molar excess of the Cy7.5 maleimide stock solution to the reduced oligonucleotide solution.[2] The optimal molar ratio may need to be determined empirically.[8]

• Mix the reaction solution thoroughly by gentle vortexing or pipetting.

• Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C, protected from light. Longer incubation times at 4°C are recommended for sensitive biomolecules.[2]

Protocol 3: Purification of Cy7.5-Labeled Oligonucleotide

Purification is a critical step to remove unreacted Cy7.5 maleimide and unlabeled oligonucleotides, which can interfere with downstream applications. High-performance liquid chromatography (HPLC) is the recommended method for achieving high purity.[9][10]

Materials:

• Crude labeling reaction mixture

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., XTerra® MS C18, 2.5 µm, 4.6 x 50 mm)[9]

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Mobile Phase B: 0.1 M TEAA in 50% acetonitrile

• Nuclease-free water

Procedure:

• Equilibrate the C18 column with Mobile Phase A.

• Dilute the reaction mixture with Mobile Phase A before injection.

• Inject the sample onto the column.

• Elute the components using a linear gradient of Mobile Phase B (e.g., 0-100% B over 30 minutes).[10]

• Monitor the elution profile at 260 nm (for oligonucleotide) and ~788 nm (for Cy7.5).[10]

• The unlabeled oligonucleotide will elute first, followed by the Cy7.5-labeled oligonucleotide. Free Cy7.5 dye will typically elute last due to its hydrophobicity.

• Collect the fractions corresponding to the desired product peak.

• Lyophilize the collected fractions to remove the volatile buffer and solvent.

• Re-dissolve the purified, labeled oligonucleotide in a suitable nuclease-free buffer for storage.

Data Presentation

Table 1: Spectral Properties of Cy7.5

Parameter	Value	Reference
Maximum Excitation Wavelength (λmax)	~788 nm	[1]
Maximum Emission Wavelength (λem)	~808 nm	[1]
Molar Extinction Coefficient (at λmax)	~223,000 cm⁻¹M⁻¹	[11]
Quantum Yield	High	[1]

Table 2: Recommended Reaction Conditions for Maleimide-Thiol Conjugation

Parameter	Recommended Range	Rationale	Reference
pH	6.5 - 7.5	Optimal for thiol reactivity and minimizes maleimide hydrolysis and reaction with amines.	[2]
Temperature	4°C to Room Temperature (20-25°C)	4°C for sensitive biomolecules; Room temperature for faster kinetics.	[2]
Reaction Time	2-4 hours at RT; Overnight at 4°C	To allow the reaction to proceed to completion.	[2]
Molar Ratio (Maleimide:Thiol)	10:1 to 20:1	A molar excess of the dye drives the reaction to completion.	[2]
Buffer	Phosphate, HEPES	Amine-free buffers are essential to prevent side reactions with the maleimide.	[2]

Table 3: Typical Yields for Post-Synthesis Oligonucleotide Conjugation

Oligonucleotide Synthesis Scale	Typical Yield (nmols)
50 nmol	2
200 nmol	5
1 µmol	16
2 µmol	30
5 µmol	75
10 µmol	150
Data adapted from a representative supplier for post-synthesis NHS ester and maleimide conjugations. Yields can vary based on oligonucleotide sequence, length, and purification method.[11]

Visualization of Workflows and Pathways

Caption: Experimental workflow for labeling oligonucleotides with Cy7.5 maleimide.

Caption: Mechanism of a Cy7.5-labeled ASO targeting Bcl-2 mRNA to induce apoptosis.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. Improved Cellular Delivery of Antisense Oligonucleotide for miRNA-21 Imaging In Vivo Using Cell-Penetrating Peptide-Based Nanoprobes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. stratech.co.uk [stratech.co.uk]
• 8. Insights into maleimide-thiol conjugation chemistry: Conditions for efficient surface functionalization of nanoparticles for receptor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mz-at.de [mz-at.de]
• 10. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting low labeling efficiency with Cy7.5 maleimide

Welcome to the technical support center for Cy7.5 maleimide labeling. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their conjugation experiments. Here you will find answers to frequently asked questions, detailed experimental protocols, and a troubleshooting guide to address common issues such as low labeling efficiency.

Troubleshooting Guide: Low Labeling Efficiency

Low labeling efficiency is a common challenge in bioconjugation. The following flowchart provides a step-by-step guide to diagnose and resolve potential issues in your Cy7.5 maleimide labeling workflow.

Caption: Troubleshooting workflow for low Cy7.5 maleimide labeling efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for Cy7.5 maleimide labeling reactions?

The optimal pH for the reaction between a maleimide and a thiol is between 7.0 and 7.5.[1][2][3] Within this range, the thiol group is sufficiently deprotonated to be reactive, while minimizing the competing hydrolysis of the maleimide group.[3] As the pH increases above 7.5, the rate of maleimide hydrolysis significantly increases, which can lead to lower labeling efficiency.[3][4] At a pH of 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines, ensuring specificity.[3]

Q2: My protein has disulfide bonds. Do I need to reduce them before labeling?

Yes, maleimides react with free sulfhydryl (-SH) groups, not with disulfide bonds (S-S).[5][6][7][8] Therefore, if you intend to label cysteine residues that are involved in disulfide bridges, you must first reduce these bonds.

Q3: Which reducing agent should I use, TCEP or DTT?

Tris(2-carboxyethyl)phosphine (TCEP) is often recommended because it is a thiol-free reducing agent and does not need to be removed before adding the maleimide dye.[1][6] Dithiothreitol (DTT) can also be used, but since it contains thiol groups, any excess DTT must be removed after reduction (e.g., by a desalting column) to prevent it from reacting with the Cy7.5 maleimide.[2][6]

Q4: How should I prepare and store the Cy7.5 maleimide stock solution?

Cy7.5 maleimide should be dissolved in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to create a stock solution, typically at a concentration of 10 mM.[1][7] It is crucial to use a dry solvent as maleimides are susceptible to hydrolysis in aqueous solutions.[4] Unused stock solutions can be stored at -20°C for up to a month, protected from light and moisture.[1][7][9] For best results, it is always recommended to use a freshly prepared dye solution.[1]

Q5: What molar ratio of Cy7.5 maleimide to my protein should I use?

A common starting point is a 10:1 to 20:1 molar excess of the maleimide dye to the protein.[1][3][7] However, the optimal ratio can depend on the number of available cysteine residues and the specific protein. It is advisable to perform small-scale optimization experiments with varying molar ratios to determine the ideal conditions for your specific application.[3]

Q6: What are the ideal incubation conditions for the labeling reaction?

The reaction is typically carried out at room temperature for 2 hours or overnight at 2-8°C, protected from light.[1][7] The choice between these conditions may depend on the stability of your protein. The reaction should be performed in a degassed, thiol-free buffer to prevent re-oxidation of the sulfhydryl groups.[1][5]

Q7: How can I remove the unreacted Cy7.5 maleimide after the labeling reaction?

Unreacted dye can be removed using size-exclusion chromatography, such as a desalting column (e.g., Sephadex G-25, PD-10, or Zeba™ Spin desalting columns).[3] Dialysis is another option, particularly for water-soluble maleimides.[5]

Q8: How do I determine the degree of labeling (DOL)?

The degree of labeling (DOL), which is the average number of dye molecules conjugated to each protein molecule, can be calculated using spectrophotometry.[10] You need to measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7.5 (around 750 nm). The following formula is used:

DOL = (Amax of conjugate × εprotein) / [(A280 of conjugate - (Amax of conjugate × CF)) × εdye]

Where:

• Amax is the absorbance at the dye's maximum wavelength.

• A280 is the absorbance at 280 nm.

• εprotein is the molar extinction coefficient of the protein at 280 nm.

• εdye is the molar extinction coefficient of Cy7.5 at its Amax (approximately 199,000 cm-1M-1).[11]

• CF is the correction factor (A280 of the free dye / Amax of the free dye).

Quantitative Data Summary

The efficiency of maleimide labeling is influenced by several factors. The table below summarizes key reaction parameters and their typical ranges for optimal conjugation.

Parameter	Recommended Range	Rationale & Notes
pH	7.0 - 7.5	Balances thiol reactivity with minimizing maleimide hydrolysis.[1][2][3]
Dye:Protein Molar Ratio	10:1 - 20:1	A starting point for optimization; may need adjustment based on the protein.[1][7]
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve reaction kinetics.[5][8]
Reducing Agent (TCEP)	10 - 100-fold molar excess over protein	Ensures complete reduction of disulfide bonds.[1][7]
Incubation Time	2 hours at room temperature or overnight at 4°C	Longer incubation at lower temperatures may be suitable for sensitive proteins.[1][7]
Solvent for Dye Stock	Anhydrous DMSO or DMF	Prevents hydrolysis of the maleimide group before the reaction.[1][4]

Experimental Protocols

Protocol 1: Reduction of Protein Disulfide Bonds with TCEP

This protocol describes the reduction of disulfide bonds in a protein sample prior to labeling.

• Prepare Protein Solution: Dissolve the protein in a degassed reaction buffer (e.g., 0.1 M sodium phosphate, 150 mM NaCl, 10 mM EDTA, pH 7.2) to a final concentration of 1-10 mg/mL.[3][6]

• Prepare TCEP Stock Solution: Prepare a 10 mM stock solution of TCEP in the reaction buffer.[3]

• Add TCEP to Protein: Add the TCEP stock solution to your protein solution to achieve a final 10- to 100-fold molar excess of TCEP over the protein.[1][7]

• Incubate: Incubate the reaction mixture for 20-60 minutes at room temperature.[3][5]

• Proceed to Labeling: The reduced protein is now ready for immediate use in the labeling reaction. TCEP does not need to be removed.[6]

Protocol 2: Labeling of Reduced Protein with Cy7.5 Maleimide

This protocol outlines the conjugation of Cy7.5 maleimide to a reduced protein.

• Prepare Cy7.5 Maleimide Stock Solution: Allow the vial of Cy7.5 maleimide to warm to room temperature. Prepare a 10 mM stock solution in anhydrous DMSO or DMF.[1][7]

• Add Dye to Protein: Add the Cy7.5 maleimide stock solution to the reduced protein solution to achieve the desired molar excess (e.g., 10:1 to 20:1 dye to protein).[1][7]

• Incubate: Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light. Gentle stirring or rocking is recommended.[1][7]

• Purify the Conjugate: Remove the unreacted Cy7.5 maleimide using a desalting column (e.g., Zeba™ Spin Desalting Column, 7K MWCO) equilibrated with a suitable storage buffer (e.g., PBS).[3]

• Determine Degree of Labeling: Analyze the labeled protein by measuring its absorbance at 280 nm and ~750 nm to calculate the DOL as described in the FAQ section.

Protocol 3: Quantification of Maleimide Groups

This protocol can be used to determine the concentration of reactive maleimide groups in your stock solution, ensuring its quality.

• Materials:

  • Maleimide-containing sample

  • Glutathione (GSH)

  • 4,4'-dithiodipyridine (DTDP)

  • Assay Buffer: 0.1 M sodium phosphate, pH 7.2

  • Spectrophotometer

• Procedure:

  • Prepare a standard curve of GSH in the Assay Buffer.

  • React a known concentration of your maleimide sample with a known excess of GSH in the Assay Buffer for 30 minutes at room temperature.[3]

  • Add DTDP solution to the reaction mixture and to the GSH standards.

  • Measure the absorbance at 324 nm.[3]

  • Calculate the amount of unreacted GSH in your sample by comparing its absorbance to the standard curve. The difference between the initial amount of GSH and the unreacted GSH corresponds to the amount of reactive maleimide.[3]

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. benchchem.com [benchchem.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. benchchem.com [benchchem.com]
• 7. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. biotium.com [biotium.com]
• 11. Cy7 maleimide, 2801565-54-6 | BroadPharm [broadpharm.com]

Technical Support Center: Cy7.5 Maleimide Conjugates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent and resolve issues related to Cy7.5 maleimide conjugate aggregation.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of Cy7.5 maleimide conjugate aggregation?

Aggregation of Cy7.5 maleimide conjugates is a frequent issue that can arise from several factors throughout the conjugation, purification, and storage process. The primary causes include:

• Hydrophobic Interactions and π-π Stacking: The planar aromatic structure of cyanine dyes like Cy7.5 promotes self-assembly through π-π stacking, leading to the formation of aggregates.[1][2] This intrinsic property is a major contributor to aggregation, especially in aqueous environments.

• High Protein Concentration: Elevated concentrations of the protein or antibody during the conjugation reaction or storage can increase the likelihood of intermolecular interactions and aggregation.[3][4]

• Suboptimal pH Conditions: The pH of the reaction and storage buffers is critical. While the maleimide-thiol reaction is most efficient at a pH of 6.5-7.5, deviations from the optimal pH range for protein stability can lead to denaturation and subsequent aggregation.[4][5]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing conjugate solutions can induce stress on the protein structure, leading to unfolding and aggregation.[3][6] Phosphate-buffered saline (PBS) is particularly unsuitable for cryostorage as it can cause a significant drop in pH upon freezing.[6]

• Inadequate Storage Conditions: Improper storage, such as storing at 4°C for extended periods or exposure to light, can lead to conjugate instability and aggregation.[7][8] Fluorophore-conjugated antibodies should be protected from light to prevent photobleaching and potential degradation.[7]

• Presence of Impurities: Impurities in the protein or antibody preparation can compete with the conjugation reaction and contribute to aggregation. A protein purity of >95% is recommended.[4]

Q2: How can I prevent aggregation during the conjugation reaction?

Preventing aggregation starts with optimizing the conjugation protocol. Here are key parameters to control:

• Optimize Reaction Conditions: Carefully control the protein concentration, dye-to-protein molar ratio, temperature, and reaction time.

• Buffer Selection: Use a degassed buffer at a pH of 7.0-7.5, such as PBS, Tris, or HEPES, to facilitate the thiol-maleimide reaction while maintaining protein integrity.[5][9] Avoid buffers containing thiol compounds like DTT unless they are intentionally used for disulfide bond reduction and subsequently removed.[5]

• Gentle Mixing: Avoid vigorous stirring or vortexing. Instead, use gentle end-over-end rotation for mixing to minimize physical stress on the protein.[3]

• Dye Solubility: Ensure the Cy7.5 maleimide dye is fully dissolved in an anhydrous organic solvent like DMSO or DMF before adding it to the aqueous protein solution. Add the dye solution dropwise to the protein solution while gently mixing.[10]

Below is a table summarizing recommended starting conditions for your conjugation reaction.

Parameter	Recommended Range	Rationale
Protein Purity	> 95%	Minimizes competing reactions and potential sources of aggregation.[4]
Buffer pH	6.5 - 7.5	Ensures specific and efficient reaction of the maleimide group with thiols.[4]
Protein Concentration	1 - 10 mg/mL	Lower concentrations can help minimize protein-protein interactions that lead to aggregation.[3]
Dye:Protein Molar Ratio	10:1 to 20:1	A molar excess of the dye ensures efficient labeling, but a very high excess should be avoided as it can induce aggregation.[5][9]
Reaction Temperature	4°C - 25°C	Lower temperatures can enhance protein stability and reduce the risk of aggregation.[3]
Reaction Time	2 hours to overnight	The optimal time should be determined empirically to achieve sufficient labeling without excessive aggregation.[5]

Q3: What are the best practices for storing Cy7.5 maleimide conjugates to maintain their stability?

Proper storage is crucial for the long-term stability of your conjugates.

• Storage Temperature: For long-term storage, it is recommended to store the conjugate at -80°C.[3] For short-term storage (up to a week), 2-8°C is acceptable.[9]

• Cryoprotectants: If you plan to freeze your conjugate, add cryoprotectants such as glycerol (at a final concentration of 50%) or sucrose to prevent aggregation during freeze-thaw cycles.[3][7]

• Avoid PBS for Freezing: Do not use phosphate-buffered saline (PBS) for long-term storage at freezing temperatures, as freezing can cause a significant drop in pH, leading to protein aggregation.[6] A histidine-sucrose buffer is a better alternative for cryostorage.[6]

• Stabilizing Additives: Consider adding stabilizing agents such as bovine serum albumin (BSA) at 5-10 mg/mL to prevent denaturation and non-specific binding.[9] To inhibit microbial growth, 0.01-0.03% sodium azide can be added.[9]

• Light Protection: Cyanine dyes are sensitive to light. Always store your conjugates in light-protected vials or tubes (e.g., amber tubes or tubes wrapped in aluminum foil).[7][8]

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the conjugate into single-use volumes before freezing.[7]

Storage Condition	Recommendation	Rationale
Short-Term Storage	2-8°C for up to 1 week, protected from light.[9]	Minimizes immediate degradation and aggregation.
Long-Term Storage	-80°C with 50% glycerol or other cryoprotectants.[3][7]	Prevents aggregation caused by freeze-thaw cycles and maintains long-term stability.
Storage Buffer	Avoid PBS for freezing; consider histidine-sucrose buffer.[6]	Prevents a drop in pH upon freezing that can induce aggregation.
Additives	5-10 mg/mL BSA and 0.01-0.03% sodium azide.[9]	Stabilizes the conjugate and prevents microbial contamination.

Q4: How can I remove aggregates from my Cy7.5 maleimide conjugate preparation?

If aggregation has already occurred, several purification techniques can be employed to separate the monomeric conjugate from aggregates.

• Size-Exclusion Chromatography (SEC): This is a common and effective method for separating molecules based on their size. SEC can efficiently separate monomeric conjugates from larger aggregates.

• Ion-Exchange Chromatography (IEX): This technique separates molecules based on their net charge. It can be effective in removing aggregates, which may have different charge properties than the monomeric conjugate.[11]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their hydrophobicity. Since aggregates often expose more hydrophobic regions than monomers, HIC is a powerful tool for their removal.[11][12]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during Cy7.5 maleimide conjugation.

A troubleshooting workflow for Cy7.5 maleimide conjugate aggregation.

Experimental Protocols

Protocol 1: Cy7.5 Maleimide Conjugation to a Thiol-Containing Protein

This protocol provides a general guideline. Optimal conditions may vary depending on the specific protein.

Materials:

• Protein with free thiol groups (1-10 mg/mL)

• Cy7.5 maleimide

• Anhydrous Dimethyl sulfoxide (DMSO)

• Conjugation Buffer: 1x PBS, 100 mM Tris, or 100 mM HEPES, pH 7.0-7.5, degassed.[9]

• (Optional) TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction.[9]

• Purification column (e.g., Sephadex G-25) for removing excess dye.[13]

Procedure:

• Protein Preparation:

  • Dissolve the protein in the degassed conjugation buffer to a final concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-100 fold molar excess of TCEP to the protein solution. Incubate for 20-30 minutes at room temperature.[9]

• Dye Preparation:

  • Prepare a 10 mM stock solution of Cy7.5 maleimide in anhydrous DMSO immediately before use.[9] Vortex briefly to ensure it is fully dissolved.

• Conjugation Reaction:

  • Add the Cy7.5 maleimide stock solution to the protein solution to achieve a final dye-to-protein molar ratio of 10:1 to 20:1.[5] Add the dye solution dropwise while gently stirring or rotating the protein solution.

  • Protect the reaction mixture from light and incubate at room temperature for 2 hours or overnight at 2-8°C.[5][9]

• Purification:

  • Remove the unreacted Cy7.5 maleimide and any small molecule byproducts using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with your desired storage buffer.[13]

  • Collect the fractions containing the purified conjugate. The conjugate will be visibly colored.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~750 nm (for Cy7.5).

A general workflow for Cy7.5 maleimide conjugation.

Protocol 2: Removal of Aggregates Using Size-Exclusion Chromatography (SEC)

Materials:

• Aggregated Cy7.5 maleimide conjugate solution

• Size-Exclusion Chromatography (SEC) column with an appropriate molecular weight cutoff

• SEC running buffer (e.g., PBS, pH 7.4)

• Chromatography system (e.g., FPLC or HPLC) with a UV detector

Procedure:

• Column Equilibration:

  • Equilibrate the SEC column with at least two column volumes of the SEC running buffer at a flow rate recommended by the column manufacturer.

• Sample Preparation:

  • Centrifuge the aggregated conjugate solution at high speed (e.g., 14,000 x g) for 10 minutes to pellet any large, insoluble aggregates.[3]

  • Filter the supernatant through a 0.2 µm syringe filter to remove any remaining particulate matter before injecting it onto the column.[3]

• Chromatographic Separation:

  • Inject the filtered sample onto the equilibrated SEC column.

  • Run the chromatography with the SEC running buffer at a constant flow rate.

  • Monitor the elution profile using the UV detector at 280 nm (for protein) and ~750 nm (for Cy7.5).

• Fraction Collection:

  • Collect fractions as the components elute from the column. Aggregates, being larger, will elute first, followed by the monomeric conjugate, and finally any smaller molecules.

  • Analyze the collected fractions (e.g., by SDS-PAGE or analytical SEC) to identify those containing the pure monomeric conjugate.

• Pooling and Concentration:

  • Pool the fractions containing the purified monomeric conjugate.

  • If necessary, concentrate the purified conjugate using an appropriate method, such as centrifugal ultrafiltration.

References

• 1. spie.org [spie.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Storage Conditions of Conjugated Reagents Can Impact Results of Immunogenicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody Storage and Antibody Shelf Life [labome.com]
• 8. precisionantibody.com [precisionantibody.com]
• 9. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 11. Purification Techniques | How to Creatively Remove Aggregates? - Bio-Link [biolink.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. docs.aatbio.com [docs.aatbio.com]

Technical Support Center: Optimizing Cy7.5 Maleimide Conjugation Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing pH and other critical parameters for successful Cy7.5 maleimide conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a Cy7.5 maleimide conjugation reaction with a thiol-containing molecule?

The optimal pH range for a thiol-selective maleimide conjugation reaction is between 6.5 and 7.5.[1][2] Within this window, the reaction with thiol groups is highly efficient and chemoselective. At a pH of 7.0, the reaction rate of maleimide with thiols is approximately 1,000 times faster than its reaction with amines.[1][2]

Q2: What happens if the pH is too high (above 7.5)?

Above pH 7.5, the selectivity of the maleimide for thiols is reduced, and it will start to react competitively with primary amines, such as the side chain of lysine residues.[1] This can lead to non-specific labeling of your target molecule. Additionally, the maleimide group is more susceptible to hydrolysis at higher pH, which inactivates the dye and prevents conjugation.[1][3]

Q3: What happens if the pH is too low (below 6.5)?

While the maleimide group is more stable at a lower pH, the reaction rate with thiols decreases as the pH becomes more acidic.[4] This can lead to incomplete labeling or require significantly longer reaction times.

Q4: What are suitable buffers for this reaction?

Phosphate-buffered saline (PBS), Tris, or HEPES buffers at a pH between 7.0 and 7.5 are commonly used for maleimide conjugation reactions.[5][6][7][8] It is crucial to use buffers that do not contain primary or secondary amines, or thiols, as these will compete with the target molecule for reaction with the Cy7.5 maleimide.[1][9]

Q5: My protein has disulfide bonds. How does this affect the conjugation?

Maleimides react with free sulfhydryl (-SH) groups, not with disulfide bonds.[6][7] If your protein's cysteine residues are involved in disulfide bridges, you will need to reduce them prior to conjugation using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine).[5][7] DTT (dithiothreitol) can also be used, but excess DTT must be removed before adding the maleimide dye, as it contains a thiol group.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conjugation	pH of the reaction buffer is outside the optimal range (6.5-7.5).	Verify the pH of your buffer and adjust it to be within the 7.0-7.5 range for optimal reactivity and selectivity.[6]
Maleimide dye has hydrolyzed.	Prepare fresh solutions of Cy7.5 maleimide immediately before use. Avoid storing the dye in aqueous solutions.[1][10]
Insufficient free thiols on the target molecule.	If applicable, reduce disulfide bonds using TCEP.[5][7] Ensure the protein concentration is adequate (typically 1-10 mg/mL).[6][7]
Presence of competing nucleophiles in the buffer.	Use a buffer free of amines (like Tris) or thiols.[1][9]
Non-specific Labeling	Reaction pH is too high (above 7.5).	Lower the pH of the reaction to the 6.5-7.5 range to ensure chemoselectivity for thiols over amines.[1]
Precipitation of Dye or Protein	Poor solubility of the Cy7.5 maleimide or the protein conjugate.	Dissolve the Cy7.5 maleimide in a small amount of a dry, water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction buffer.[1][6][7]
Inconsistent Results	Variability in reaction conditions.	Standardize all reaction parameters, including pH, temperature, reaction time, and molar ratio of dye to protein.
Oxidation of thiols.	Degas buffers and handle solutions under an inert gas (e.g., nitrogen or argon) to prevent the oxidation of free thiols to disulfide bonds.[6][7]

Experimental Protocols

Key Experiment: pH Optimization of Cy7.5 Maleimide Conjugation

This protocol outlines a method to determine the optimal pH for your specific conjugation reaction.

1. Preparation of Buffers:

• Prepare a series of buffers (e.g., phosphate buffer) at different pH values within the recommended range (e.g., 6.5, 7.0, 7.5, and 8.0).

2. Preparation of the Thiol-Containing Molecule:

• Dissolve your protein or other thiol-containing molecule in each of the prepared buffers to a final concentration of 1-10 mg/mL.[6][7]

• If necessary, treat the solutions with a 10-fold molar excess of TCEP to reduce disulfide bonds and incubate for 30 minutes at room temperature.[5]

3. Preparation of Cy7.5 Maleimide Solution:

• Immediately before use, dissolve the Cy7.5 maleimide in anhydrous DMSO or DMF to create a 10 mM stock solution.[6]

4. Conjugation Reaction:

• Add a 10-20 fold molar excess of the Cy7.5 maleimide stock solution to each of the protein solutions at different pH values.[6][8]

• Incubate the reactions for 2 hours at room temperature or overnight at 4°C, protected from light.[8]

5. Purification of the Conjugate:

• Remove the unreacted dye by size-exclusion chromatography (e.g., Sephadex G-25), dialysis, or HPLC.[7][9]

6. Analysis:

• Determine the degree of labeling (DOL) for each pH condition by measuring the absorbance of the conjugate at 280 nm (for the protein) and the maximum absorbance of Cy7.5 (approximately 750 nm).

• Compare the DOL across the different pH values to identify the optimal condition.

Data Presentation

Table 1: Effect of pH on the Thiol-Maleimide Reaction

pH Value	Reaction Rate with Thiols	Reaction with Amines	Maleimide Stability (Hydrolysis)	Recommendation
< 6.5	Slower	Negligible	High	Sub-optimal due to slow kinetics.[4]
6.5 - 7.5	Fast and Efficient	Minimal	Good	Optimal range for selective thiol conjugation. [1][2]
> 7.5	Fast	Significant and Competitive	Decreased	Not recommended due to loss of selectivity and increased hydrolysis.[1]

Visualizations

Caption: Experimental workflow for optimizing the pH of Cy7.5 maleimide conjugation.

Caption: Troubleshooting decision tree for low Cy7.5 maleimide conjugation efficiency.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. biotium.com [biotium.com]
• 6. resources.tocris.com [resources.tocris.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. interchim.fr [interchim.fr]
• 9. medchemexpress.com [medchemexpress.com]
• 10. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Effect of TCEP concentration on Cy7.5 maleimide labeling

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of TCEP (tris(2-carboxyethyl)phosphine) in Cy7.5 maleimide labeling protocols.

Frequently Asked Questions (FAQs)

Q1: What is the role of TCEP in Cy7.5 maleimide labeling?

A1: TCEP is a reducing agent used to cleave disulfide bonds (-S-S-) within proteins and peptides.[1] This process exposes the sulfhydryl or thiol groups (-SH) of cysteine residues, making them available to react with the maleimide group of the Cy7.5 dye.

Q2: Can TCEP interfere with the maleimide labeling reaction?

A2: Yes. While traditionally considered compatible, recent studies have shown that TCEP can directly react with the maleimide group.[1][2][3] This side reaction forms a stable adduct, consuming both the TCEP and the Cy7.5 maleimide, which can significantly reduce the efficiency of your labeling reaction.[1][3]

Q3: Is it necessary to remove TCEP before adding the Cy7.5 maleimide?

A3: It is highly recommended to remove excess TCEP after the reduction of disulfide bonds and before the addition of the maleimide dye.[1][4] Failure to do so can lead to lower conjugation yields.[2]

Q4: What are the potential side effects of using TCEP?

A4: Aside from its reaction with maleimides, TCEP has been reported to have other side effects. Under certain conditions, such as elevated temperatures (e.g., 90°C), TCEP can cause the conversion of cysteine residues to alanine.[5][6] It has also been noted that TCEP may be less stable in phosphate buffers.[5][6]

Troubleshooting Guide

Q1: I am observing very low or no labeling of my protein with Cy7.5 maleimide. What could be the cause?

A1: Low labeling efficiency is a common issue that can arise from several factors:

• Interference from TCEP: As mentioned in the FAQs, residual TCEP in your reaction mixture can react with the Cy7.5 maleimide, reducing the amount of dye available to label your protein. It is crucial to remove TCEP after the reduction step.[1][4]

• Insufficient Reduction: The disulfide bonds in your protein may not be fully reduced, meaning fewer free sulfhydryl groups are available for labeling. You may need to optimize the TCEP concentration or incubation time.

• Dye Aggregation: Cyanine dyes, especially near-infrared dyes like Cy7.5, can aggregate in aqueous solutions, which can quench their fluorescence and reduce their reactivity.[7] Using an organic co-solvent like DMSO or DMF to dissolve the dye before adding it to the reaction can help.[8]

• Incorrect pH: The reaction between maleimides and thiols is most efficient at a pH of 6.5-7.5.[9] While some protocols for other labeling chemistries suggest a higher pH, for maleimide reactions, it's best to stay within the neutral range.[10]

• Hydrolysis of Maleimide: The maleimide group can hydrolyze in aqueous solutions, especially at a pH above 8, rendering it unreactive towards thiols.[4]

Q2: How can I improve the labeling efficiency of my protein?

A2: To improve your labeling efficiency, consider the following troubleshooting steps:

• Optimize TCEP Concentration: While a 10 to 100-fold molar excess of TCEP is often recommended for reduction, the optimal concentration can vary.[8][11][12] You may need to perform a titration to find the ideal TCEP concentration for your specific protein.

• Ensure TCEP Removal: Use a desalting column or dialysis to remove excess TCEP after the reduction step and before adding the Cy7.5 maleimide.[1][9]

• Increase Incubation Time: If the reaction rate is slow, increasing the incubation time may help to improve the labeling yield.[6]

• Work in an Inert Atmosphere: To prevent the re-formation of disulfide bonds after reduction, it is beneficial to perform the reduction and labeling reactions in an oxygen-free environment, for example, by using degassed buffers and flushing the reaction vessel with an inert gas like nitrogen or argon.[8][13]

Data Summary

Parameter	Recommended Range	Notes
TCEP Molar Excess	10-100x over protein	The optimal concentration should be determined empirically.[8][11][12]
Cy7.5 Maleimide Molar Excess	10-20x over protein	A sufficient excess ensures the reaction goes to completion.[9][11]
Reaction pH	7.0 - 7.5	Buffers such as PBS, Tris, or HEPES are suitable.[8][11]
Reduction Incubation Time	~30 minutes at room temperature	This is a general guideline and may need optimization.[13]
Labeling Incubation Time	2 hours at room temperature or overnight at 4°C	Longer incubation at a lower temperature can be beneficial for sensitive proteins.[9][11]

Experimental Protocols

Protocol 1: Reduction of Protein Disulfide Bonds with TCEP

• Dissolve the protein to be labeled in a degassed reaction buffer (e.g., PBS, Tris, or HEPES) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.[8][14]

• Prepare a fresh stock solution of TCEP.

• Add a 10 to 100-fold molar excess of TCEP to the protein solution.[8][11]

• Incubate the mixture for approximately 30 minutes at room temperature.[13]

• To minimize re-oxidation of the sulfhydryl groups, it is advisable to work in an inert atmosphere by flushing the reaction vessel with nitrogen or argon gas.[8]

Protocol 2: Cy7.5 Maleimide Labeling of Reduced Protein

• Following the reduction step, remove the excess TCEP using a desalting column or through dialysis against a degassed reaction buffer.[1][9]

• Prepare a 10 mM stock solution of Cy7.5 maleimide in anhydrous DMSO or DMF.[8][11]

• Add a 10 to 20-fold molar excess of the Cy7.5 maleimide stock solution to the reduced and purified protein solution.[9][11]

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[9][11]

• After incubation, the labeled protein can be purified from the unreacted dye using gel filtration, dialysis, or other suitable chromatographic techniques.[8]

Visualizations

Caption: Experimental workflow for Cy7.5 maleimide labeling.

Caption: Desired vs. side reaction pathways in the presence of TCEP.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In Situ Quenching of Trialkylphosphine Reducing Agents Using Water-Soluble PEG-Azides Improves Maleimide Conjugation to Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. TCEP - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. interchim.fr [interchim.fr]
• 10. medchemexpress.com [medchemexpress.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. biotium.com [biotium.com]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Cy7.5 Maleimide Hydrolysis and Mitigation Strategies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Cy7.5 maleimide. It addresses the common challenge of maleimide hydrolysis through detailed FAQs, troubleshooting guides, and experimental protocols to ensure successful and reproducible bioconjugation outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Cy7.5 maleimide hydrolysis and why is it a problem?

Cy7.5 maleimide is a near-infrared fluorescent dye equipped with a maleimide functional group. This group is designed to react specifically with thiol (sulfhydryl) groups, commonly found on cysteine residues of proteins and peptides, forming a stable covalent bond.[1][2] However, the maleimide ring is susceptible to hydrolysis, a reaction where water breaks open the ring. This creates a maleic amide derivative that is no longer reactive towards thiols.[3] If hydrolysis occurs before the conjugation reaction, it deactivates the dye, leading to low or no labeling efficiency.[3]

Q2: What are the primary factors that cause maleimide hydrolysis?

The rate of maleimide hydrolysis is influenced by several factors:

• pH: The susceptibility to hydrolysis significantly increases with a higher pH.[3] The reaction is more pronounced in neutral to alkaline conditions (pH > 7.0).[4][5]

• Aqueous Environment: Long-term storage of maleimides in aqueous buffers is not recommended due to the high risk of hydrolysis.[3][6]

• Temperature: Elevated temperatures can accelerate the rate of hydrolysis.[7]

Q3: How should I store Cy7.5 maleimide to prevent premature hydrolysis?

To maintain the reactivity of Cy7.5 maleimide, proper storage is crucial. The compound should be stored as a dry powder or in a dry, water-miscible (anhydrous) solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).[3][6][8] These stock solutions should be stored at -20°C.[3] Aqueous solutions of the maleimide should only be prepared immediately before use to minimize the risk of hydrolysis.[3]

Q4: What is the difference between pre-conjugation and post-conjugation hydrolysis?

This is a critical distinction.

• Pre-conjugation hydrolysis (hydrolysis of the maleimide dye itself) is detrimental as it inactivates the dye, preventing it from reacting with the target thiol.[3]

• Post-conjugation hydrolysis refers to the hydrolysis of the thiosuccinimide ring after it has formed a conjugate with the thiol. This ring-opening is actually beneficial, as it creates a more stable succinamic acid thioether product.[3][9] This stabilized conjugate is resistant to a process called the retro-Michael reaction, where the conjugate can otherwise revert, leading to loss of the dye, particularly in vivo.[10][11][12]

Q5: My conjugation efficiency is low. Could maleimide hydrolysis be the cause?

Yes, low labeling efficiency is a primary symptom of premature maleimide hydrolysis. If the maleimide has been exposed to aqueous conditions for an extended period or at an inappropriate pH before the reaction, a significant portion may have been inactivated. Other potential causes include the oxidation of your protein's free thiols into disulfide bonds, which are unreactive with maleimides.[6][13]

Q6: How can I confirm that my maleimide reagent has hydrolyzed?

The most direct way to assess hydrolysis is through analytical techniques.

• Mass Spectrometry (MS): The hydrolyzed, ring-opened form of a maleimide conjugate will show a mass increase of +18 Da (due to the addition of a water molecule) compared to the unhydrolyzed, ring-closed conjugate.[14][15]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate the unreacted dye, the hydrolyzed dye, and the final conjugate, allowing for quantification of each species.

Troubleshooting Guides

Problem: Low or No Labeling Efficiency

This is the most common issue encountered during maleimide conjugation. Follow this logic to diagnose the cause.

Troubleshooting logic for low maleimide labeling efficiency.

Problem: Conjugate is Unstable and Loses Fluorescent Label Over Time

• Possible Cause: The thiosuccinimide bond formed between Cy7.5 maleimide and the protein's cysteine is susceptible to a retro-Michael reaction.[10] This is particularly common in vivo where high concentrations of other thiols, such as glutathione, can displace the dye.[11]

• Solution: To create a permanently stable conjugate, induce post-conjugation hydrolysis of the thiosuccinimide ring. This "locks" the linkage and makes it resistant to thiol exchange.[9][11][12] This can be achieved by incubating the purified conjugate in a buffer at a slightly alkaline pH (e.g., pH 8.5-9.0) for a few hours.[7] (See Protocol 2 below).

Data Presentation

Table 1: Recommended Reaction Conditions for Cy7.5 Maleimide Conjugation

Parameter	Recommended Condition	Rationale
pH	6.5 - 7.5	Optimal range for rapid and selective reaction with thiols. Minimizes both maleimide hydrolysis and side reactions with amines.[3][6][8]
Buffer Type	Phosphate (PBS), HEPES	These buffers are non-reactive. Avoid buffers containing primary amines (like Tris) or thiols (like DTT).[13][16]
Additives	1-5 mM EDTA (Optional)	Chelates divalent metal ions that can catalyze the oxidation of free thiols.[6]
Reducing Agent	TCEP (if needed)	Reduces disulfide bonds to free thiols. TCEP is stable and non-thiol-based, so it does not need to be removed before adding the maleimide.[6]
Solvent	Aqueous buffer (degassed)	The reaction is performed in an aqueous environment. Degassing removes oxygen, preventing re-oxidation of thiols.[6][13]

Table 2: Influence of pH on Maleimide Reactivity

pH Range	Reaction with Thiols (-SH)	Reaction with Amines (-NH₂)	Maleimide Hydrolysis	Recommendation
< 6.5	Slower reaction rate	Negligible	Very slow	Not ideal; reaction may be incomplete.
6.5 - 7.5	Very Fast & Selective	Very slow (~1000x slower than with thiols)[3]	Slow	Optimal range for conjugation. [3][16]
> 7.5	Fast	Becomes a competitive side reaction[3]	Increases significantly[3]	Not recommended; loss of selectivity and reagent.

Experimental Protocols & Visualizations

The Chemistry: Desired Reaction vs. Undesired Hydrolysis

The success of your experiment depends on favoring the conjugation pathway over the hydrolysis pathway.

Reaction pathways for Cy7.5 Maleimide.

Protocol 1: General Protocol for Cy7.5 Maleimide Conjugation

This protocol outlines the key steps for labeling a thiol-containing protein.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cy7 maleimide, 2801565-54-6 | BroadPharm [broadpharm.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 8. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lumiprobe.com [lumiprobe.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. alfa-chemistry.com [alfa-chemistry.com]

Dealing with poor solubility of non-sulfonated Cy7.5 maleimide

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with non-sulfonated Cy7.5 maleimide.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My non-sulfonated Cy7.5 maleimide powder will not dissolve in my aqueous reaction buffer. How can I get it into solution?

A1: Non-sulfonated cyanine dyes, including Cy7.5 maleimide, have poor aqueous solubility.[1][2][3] It is necessary to first dissolve the dye in an anhydrous organic co-solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before introducing it to your aqueous reaction mixture.[1][4][5][6]

Q2: I dissolved the Cy7.5 maleimide in DMSO, but it precipitated when I added it to my protein solution in PBS. What went wrong?

A2: Precipitation upon addition to an aqueous buffer is a common issue and is likely due to the low aqueous solubility of the dye and potential aggregation.[3] Here are some troubleshooting steps:

• Co-solvent Percentage: Ensure the final concentration of the organic co-solvent in your reaction mixture is sufficient to maintain dye solubility. A final concentration of 5-20% (v/v) of DMSO or DMF is often recommended.[2] For Cy7.5, a higher percentage (around 15%) may be necessary.[5]

• Slow Addition: Add the dye stock solution to the protein solution slowly and with gentle vortexing or stirring to facilitate mixing and prevent localized high concentrations of the dye that can lead to precipitation.

• Temperature: Perform the reaction at room temperature or 4°C. While lower temperatures can slow down the labeling reaction, they can sometimes help to reduce aggregation.[7]

Q3: My labeling efficiency is very low. What are the potential causes?

A3: Low labeling efficiency can stem from several factors:

• Dye Precipitation: If the dye has precipitated out of solution, it is not available to react with the protein. Visually inspect your reaction mixture for any precipitate.

• Thiol Group Availability: The maleimide group reacts specifically with free thiol (sulfhydryl) groups on cysteine residues.[7] Ensure that the thiol groups on your protein are available and not oxidized to form disulfide bonds. You may need to reduce your protein with a reagent like TCEP (tris(2-carboxyethyl)phosphine) prior to labeling.[7]

• Incorrect pH: The thiol-maleimide reaction is most efficient at a pH range of 6.5-7.5.[6][7] Buffers like PBS, HEPES, or Tris at this pH range are suitable.[7] Avoid buffers containing primary amines (like Tris) if you are using an amine-reactive dye, but they are acceptable for maleimide chemistry.[8]

• Dye:Protein Molar Ratio: A molar excess of the dye to the protein is typically required. A starting point of a 10-20 fold molar excess of dye is recommended.

Q4: After labeling, my protein-dye conjugate appears to have aggregated. How can I prevent this?

A4: Aggregation of the conjugate can be caused by the hydrophobic nature of the non-sulfonated dye.

• Use Sulfonated Dyes: For applications where aggregation is a significant concern, consider using a sulfonated version of the Cy7.5 maleimide. The sulfonate groups increase water solubility and reduce the tendency for aggregation.[1][4][5]

• Purification Method: Prompt purification after the labeling reaction can help to remove unreacted, aggregated dye. Size-exclusion chromatography or affinity chromatography are effective methods.[]

Q5: How should I purify my Cy7.5-labeled protein?

A5: To remove unreacted dye and other reagents, purification is essential.[]

• Recommended Methods: Gel filtration (e.g., Sephadex G-25), affinity chromatography, and HPLC are all suitable purification methods for conjugates prepared with non-sulfonated cyanine dyes.[5][7][][10]

• Avoid Dialysis: Dialysis is generally not recommended for removing non-sulfonated dyes because their low aqueous solubility can lead to the dye precipitating within the dialysis tubing, making its removal inefficient.[4][5]

Q6: What is the best way to store my non-sulfonated Cy7.5 maleimide stock solution?

A6: Proper storage is crucial to maintain the reactivity of the dye.

• Temperature: Store the stock solution at -20°C.[11]

• Light Protection: Protect the solution from light.[11]

• Moisture Prevention: After use, it is advisable to purge the vial with an inert gas like nitrogen or argon before sealing to minimize exposure to moisture and air, which can degrade the maleimide group.[7]

Quantitative Data

Table 1: Solubility of Non-Sulfonated Cyanine Dyes in Common Organic Solvents

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Good, often used to prepare stock solutions of 1-10 mg/mL.[7][12]
Dimethylformamide (DMF)	Good, also commonly used for stock solutions.[7][12]
Ethanol	Soluble, with a reported solubility of approximately 5 mg/mL for Cy7.[12]
Dichloromethane (DCM)	Soluble.[13][14]
Chloroform	Soluble.[13]
Acetonitrile (MeCN)	Soluble.[13]
Water	Poor/Insoluble.[13][15]

Experimental Protocols

Protocol 1: Preparation of Non-Sulfonated Cy7.5 Maleimide Stock Solution

• Allow the vial of Cy7.5 maleimide powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Add a sufficient volume of anhydrous DMSO or DMF to the vial to achieve a stock solution concentration of 1-10 mg/mL.

• Vortex the vial until the dye is completely dissolved.

• Store the stock solution at -20°C, protected from light. For long-term storage, purge the vial with an inert gas before sealing.

Protocol 2: Labeling of Proteins with Cy7.5 Maleimide

• Protein Preparation:

  • Dissolve the protein to be labeled in a suitable buffer (e.g., PBS, HEPES) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.[7]

  • If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10- to 100-fold molar excess of TCEP and incubate at room temperature for 20-30 minutes.[7]

  • Degas the buffer by applying a vacuum or by bubbling with an inert gas to minimize re-oxidation of thiols.[7]

• Conjugation Reaction:

  • Add the Cy7.5 maleimide stock solution to the protein solution to achieve a 10-20 fold molar excess of the dye.

  • Add the dye dropwise while gently stirring or vortexing the protein solution.

  • If precipitation occurs, more organic co-solvent can be added to the reaction mixture.[7]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification of the Conjugate:

  • Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions.[10]

  • Load the reaction mixture onto the column.

  • Elute the protein-dye conjugate with an appropriate buffer (e.g., PBS).

  • The first colored fraction to elute will be the labeled protein. Unconjugated dye will elute later.

  • Collect the fractions containing the purified conjugate.

Visualizations

Caption: Experimental workflow for protein labeling with Cy7.5 maleimide.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 3. Need water soluble Non- sulfonated cyanines - fluorescent dyes? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 4. Reactive Cyanines | AAT Bioquest [aatbio.com]
• 5. Cyanine dyes explained: non-sulfonated cyanines, and sulfonated cyanines - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 6. cy5-nhs-ester.com [cy5-nhs-ester.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. medchemexpress.com [medchemexpress.com]
• 10. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Cy7.5 maleimide Solubility: Good in organic solvents (DCM, chloroform, DMF, DMSO, MeCN, alcohols), poor in water | Acros试剂中国官网Acros官网 [dnabct.com]
• 14. interchim.fr [interchim.fr]
• 15. apexbt.com [apexbt.com]

Technical Support Center: Strategies to Improve the Stability of Cy7.5 Maleimide Conjugates

Welcome to the technical support center for Cy7.5 maleimide conjugates. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the stability and performance of your bioconjugates. Here you will find answers to frequently asked questions, detailed troubleshooting guides, experimental protocols, and data-driven insights to overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: My Cy7.5 maleimide conjugate appears to be unstable, showing loss of the fluorescent dye over time, especially in a biological matrix. What is the likely cause?

A: The most common cause of instability in maleimide-thiol conjugates is the reversibility of the thiosuccinimide bond formed during conjugation. This linkage can undergo a retro-Michael reaction, particularly in the presence of other thiols like glutathione (GSH), which is abundant in plasma.[1][2][3][4][5] This reaction re-forms the maleimide and the original thiol, allowing for "thiol exchange," where the Cy7.5 maleimide is captured by another thiol, leading to deconjugation from your target molecule.[1][2][4]

Q2: What is the difference between the instability of the maleimide-thiol linkage and the instability of the Cy7.5 dye itself?

A: These are two separate potential issues.

• Linkage Instability: Refers to the breaking of the covalent bond between your molecule of interest (e.g., an antibody) and the Cy7.5 maleimide. This is primarily due to the retro-Michael reaction as described above.

• Dye Instability: Refers to the degradation of the Cy7.5 fluorophore itself, leading to a loss of fluorescence (photobleaching). This can be caused by factors like exposure to intense light, oxidizing agents, or extreme pH.[6][7] The chemical structure of cyanine dyes is generally stable, but they are susceptible to photobleaching under prolonged or high-intensity light exposure.[8][9]

Q3: How can I increase the stability of the linkage between my protein and the Cy7.5 maleimide?

A: There are two primary strategies to overcome the retro-Michael reaction and enhance conjugate stability:

• Post-Conjugation Hydrolysis: The thiosuccinimide ring can be intentionally hydrolyzed (opened) after conjugation.[10][11][12] The resulting succinamic acid thioether is stable and not susceptible to the retro-Michael reaction.[10][12][13] This can be achieved by incubating the conjugate at a slightly basic pH (e.g., pH 8.5-9.0).

• Transcyclization: If the thiol is on an N-terminal cysteine, an intramolecular rearrangement can occur where the N-terminal amine attacks the succinimide ring. This "transcyclization" forms a more stable six-membered thiazine ring, which is resistant to thiol exchange.[1][3][4][14][15] This stabilization can be promoted by an extended incubation time in a buffered solution.[1][4][14]

Q4: Are there more stable alternatives to traditional maleimides?

A: Yes, significant research has led to the development of "next-generation maleimides" (NGMs) designed to overcome these instability issues.[16][17] Examples include:

• Self-Hydrolyzing Maleimides: These are engineered with neighboring groups (like a basic amino group) that provide intramolecular catalysis to accelerate the stabilizing ring-opening hydrolysis reaction immediately after conjugation.[5][11]

• Disulfide Re-bridging Maleimides: Reagents like dibromomaleimides and diiodomaleimides can react with both thiols from a reduced disulfide bond (e.g., in an antibody hinge region), creating a stable, bridged structure that maintains the protein's integrity.[17][18][19][20]

Troubleshooting Guide

Problem 1: Low or no fluorescence signal after conjugation and purification.

Possible Cause	Troubleshooting Steps
Hydrolysis of Cy7.5 Maleimide Reagent	The maleimide group is susceptible to hydrolysis, especially in aqueous solutions at neutral to high pH, rendering it unreactive to thiols.[12] Prepare fresh stock solutions of Cy7.5 maleimide in an anhydrous solvent like DMSO or DMF. Avoid storing the reagent in aqueous buffers.[12][21]
Oxidation of Thiols	Free thiols (sulfhydryl groups) on your protein or peptide can oxidize to form disulfide bonds, which are unreactive with maleimides.[21] Ensure complete reduction of disulfide bonds using a reducing agent like TCEP. Perform the conjugation in degassed buffers and consider adding a chelating agent like EDTA (1-5 mM) to prevent metal-catalyzed oxidation.[21]
Suboptimal Reaction pH	The thiol-maleimide reaction is most efficient and specific at a pH of 6.5-7.5.[12][17] Below pH 6.5, the reaction rate slows significantly. Above pH 7.5, the maleimide can react with amines (e.g., lysine residues) or hydrolyze.[12][17] Verify and adjust the pH of your reaction buffer.

Problem 2: The conjugate is initially fluorescent but loses signal during storage or in subsequent assays.

Possible Cause	Troubleshooting Steps
Retro-Michael Reaction / Thiol Exchange	The thiosuccinimide linkage is cleaving. This is accelerated by the presence of other thiols. Implement a stabilization strategy. After conjugation, perform a controlled hydrolysis step by raising the pH to ~9.0 for a short period to open the succinimide ring.[10][13] Monitor this by LC-MS to confirm the +18 Da mass shift. Alternatively, if using an N-terminal cysteine, extend the incubation time post-conjugation to promote stabilizing transcyclization.[1][4][14]
Photobleaching of Cy7.5 Dye	The Cy7.5 dye is being destroyed by exposure to light. Minimize exposure of the conjugate to light during all steps (reaction, purification, storage). Store conjugates in the dark at 4°C or -20°C. When imaging, use the lowest possible excitation intensity and shortest exposure times. Consider using an anti-fade mounting medium or a reductive-oxidative buffer system (ROXS) if applicable to your experiment.[6][22]
Chemical Degradation of Cy7.5 Dye	The dye may be degraded by harsh chemical conditions. Avoid strong oxidizing or reducing agents (that are not part of a specific protocol) and extreme pH during storage. The polymethine chain of cyanine dyes can be susceptible to cleavage by reactive oxygen species.[23][24][25][26]

Data Summary

The stability of the maleimide-thiol linkage is highly dependent on the strategy used post-conjugation. The following table summarizes the relative stability of different linkage types.

Linkage Type	Susceptibility to Retro-Michael Reaction	Relative Stability	Key Feature
Thiosuccinimide	High	Low	The initial product of the thiol-maleimide reaction.
Succinamic Acid Thioether	No	High	Formed by hydrolysis (ring-opening) of the thiosuccinimide.[10][12][13]
Thiazine Structure	No	High	Formed by transcyclization when conjugating to an N-terminal cysteine.[1][4][14][15]
Re-bridged Disulfide	No	Very High	Formed using next-generation maleimides (e.g., dibromomaleimides) that link two thiols.[18][20]

Experimental Protocols

Protocol 1: Standard Cy7.5 Maleimide Conjugation to a Thiol-Containing Protein

• Protein Preparation: Dissolve the protein to a concentration of 1-10 mg/mL in a degassed conjugation buffer (e.g., 100 mM phosphate buffer, 150 mM NaCl, 2 mM EDTA, pH 7.2). Buffers must be free of thiols and primary amines (e.g., Tris).[27]

• Reduction of Disulfides (if necessary): If the protein's thiols are in disulfide bonds, add a 10-fold molar excess of TCEP (tris(2-carboxyethyl)phosphine). Incubate for 60 minutes at room temperature. Remove excess TCEP using a desalting column equilibrated with the degassed conjugation buffer.[21][27]

• Cy7.5 Maleimide Preparation: Prepare a 10 mM stock solution of Cy7.5 maleimide in anhydrous DMSO.

• Conjugation Reaction: Immediately add a 10- to 20-fold molar excess of the Cy7.5 maleimide solution to the prepared protein solution.[27] Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove unreacted Cy7.5 maleimide using size exclusion chromatography (SEC) or dialysis appropriate for the protein's size.

Protocol 2: Post-Conjugation Hydrolysis for Enhanced Stability

• Perform Conjugation: Follow steps 1-5 of Protocol 1.

• pH Adjustment: After purification, adjust the pH of the conjugate solution to 8.5-9.0 using a suitable buffer (e.g., 100 mM borate buffer).

• Hydrolysis Incubation: Incubate the solution for 2 hours at room temperature, protected from light.

• Monitoring (Optional but Recommended): Monitor the hydrolysis progress using LC-MS to confirm the mass shift corresponding to the addition of one water molecule (+18 Da).[27]

• Final Buffer Exchange: Once hydrolysis is complete, exchange the conjugate into a neutral storage buffer (e.g., PBS, pH 7.4).

Visual Guides

Caption: Instability pathway of maleimide conjugates and the stabilization route via hydrolysis.

Caption: A troubleshooting workflow for identifying sources of conjugate instability.

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. d-nb.info [d-nb.info]
• 3. Improving the Stability of Maleimide-Thiol Conjugation for Drug Targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimization of Cyanine Dye Stability and Analysis of FRET Interaction on DNA Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. biotium.com [biotium.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. vectorlabs.com [vectorlabs.com]
• 13. communities.springernature.com [communities.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Application of Next-Generation Maleimides (NGMs) to Site-Selective Antibody Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Next generation maleimides enable the controlled assembly of antibody–drug conjugates via native disulfide bond bridging - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB01550A [pubs.rsc.org]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. mdpi.com [mdpi.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Determining the Degree of Labeling of Cy7.5 Maleimide Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to determine the Degree of Labeling (DOL) of Cy7.5 maleimide conjugates, a critical parameter for ensuring the quality and consistency of fluorescently labeled proteins and antibodies. Accurate DOL determination is essential for reliable experimental outcomes in various applications, including in vivo imaging, flow cytometry, and immunofluorescence.

Introduction to Degree of Labeling (DOL)

The Degree of Labeling (DOL), also known as the dye-to-protein ratio, represents the average number of dye molecules covalently attached to a single protein molecule.[1] An optimal DOL is crucial for maximizing the fluorescence signal without compromising the biological activity of the conjugated protein.[1][2] Too low a DOL results in a weak signal, while an excessively high DOL can lead to fluorescence quenching and altered protein function.[1][2] For antibodies, a DOL between 2 and 10 is generally considered ideal.[1]

Primary Method: UV-Vis Spectrophotometry

UV-Vis spectrophotometry is the most common and accessible method for determining the DOL of fluorescently labeled proteins. The principle lies in measuring the absorbance of the conjugate at two specific wavelengths: 280 nm (for the protein) and the maximum absorbance of the dye (λmax for Cy7.5 is approximately 788 nm).[3]

A critical consideration is the need to correct for the absorbance of the dye at 280 nm, as this would otherwise lead to an overestimation of the protein concentration.[1][4] This is achieved by using a correction factor (CF), which is the ratio of the dye's absorbance at 280 nm to its absorbance at its λmax.[1][4]

Key Parameters for Cy7.5 Maleimide

Parameter	Value	Source
Molar Extinction Coefficient (ε) of Cy7.5	223,000 M⁻¹cm⁻¹ at ~788 nm	APExBIO[3]
Correction Factor (CF₂₈₀) for Cy7.5	0.036	AAT Bioquest[5]
Molar Extinction Coefficient (ε) of Protein	Protein-dependent (e.g., IgG is ~210,000 M⁻¹cm⁻¹)	AAT Bioquest[1]

Experimental Protocol for DOL Determination by Spectrophotometry

• Purification of the Conjugate: It is imperative to remove all non-conjugated Cy7.5 maleimide from the labeled protein. This is typically achieved through size-exclusion chromatography (e.g., a Sephadex G-25 column) or extensive dialysis.[2][4]

• Sample Preparation: Dilute the purified conjugate in a suitable buffer (e.g., PBS) to a concentration that results in an absorbance reading at the dye's λmax between 0.1 and 1.0.

• Absorbance Measurement:

  • Measure the absorbance of the diluted conjugate solution at 280 nm (A₂₈₀).

  • Measure the absorbance at the λmax of Cy7.5, which is approximately 788 nm (A_max).

• DOL Calculation: Use the following formulas to calculate the DOL:

  • Corrected Protein Absorbance (A_prot): A_prot = A₂₈₀ - (A_max * CF₂₈₀)

  • Molar Concentration of Protein ([Protein]): [Protein] = A_prot / ε_prot

  • Molar Concentration of Dye ([Dye]): [Dye] = A_max / ε_dye

  • Degree of Labeling (DOL): DOL = [Dye] / [Protein]

Experimental Workflow for DOL Determination

Experimental workflow for determining the Degree of Labeling (DOL).

Alternative Methods for DOL Determination

While UV-Vis spectrophotometry is widely used, other techniques can provide complementary or more precise information, especially in complex samples.

Mass Spectrometry (MS)

Mass spectrometry offers a powerful alternative for determining the DOL by directly measuring the mass of the protein before and after conjugation. The mass shift corresponds to the number of attached dye molecules.

• Principle: The protein-dye conjugate is introduced into a mass spectrometer, and its molecular weight is determined. The difference in mass between the labeled and unlabeled protein, divided by the molecular weight of the dye, gives the DOL.

• Advantages:

  • High accuracy and precision.

  • Can provide information on the distribution of dye molecules per protein molecule, not just the average DOL.

  • Does not require knowledge of extinction coefficients.

• Disadvantages:

  • Requires access to specialized and expensive equipment (mass spectrometer).

  • Data analysis can be more complex.

  • May not be suitable for heterogeneous or impure samples.

Comparison of Methods

Feature	UV-Vis Spectrophotometry	Mass Spectrometry
Principle	Absorbance measurement at 280 nm and dye λmax	Direct measurement of molecular weight change
Accuracy	Good, but can be affected by impurities and inaccurate extinction coefficients	High
Information Provided	Average DOL	Average DOL and distribution of labeled species
Equipment	Standard laboratory spectrophotometer	Mass spectrometer (e.g., ESI-TOF, MALDI-TOF)
Cost	Low	High
Throughput	High	Lower
Key Requirement	Accurate extinction coefficients and correction factor	High-resolution mass spectrometer

Logical Relationship of DOL Determination

Logical relationship between the goal, methods, inputs, and outputs of DOL determination.

Conclusion

The choice of method for determining the DOL of Cy7.5 maleimide conjugates depends on the specific requirements of the research, available resources, and the desired level of detail. UV-Vis spectrophotometry remains a practical and widely accessible method for routine DOL determination. For applications demanding higher accuracy and a more detailed characterization of the conjugate population, mass spectrometry provides a powerful, albeit more resource-intensive, alternative. Regardless of the method chosen, ensuring the complete removal of unconjugated dye is a critical prerequisite for obtaining reliable and accurate DOL values.

References

• 1. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. apexbt.com [apexbt.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. Cyanine 7 maleimide [equivalent to Cy7® maleimide] | AAT Bioquest [aatbio.com]

Navigating the Maze of Peptide Analysis: A Comparative Guide to Cy7.5 Maleimide in Mass Spectrometry

For researchers, scientists, and drug development professionals venturing into the intricate world of peptide analysis, the choice of a fluorescent label is a critical decision that significantly impacts the quality and reliability of mass spectrometry data. This guide provides an in-depth comparison of Cy7.5 maleimide, a popular near-infrared dye, with other commonly used fluorescent labels for peptide analysis. We present supporting experimental data, detailed protocols, and visual workflows to empower you to make informed decisions for your research.

The Crucial Role of Fluorescent Labeling in Peptide Mass Spectrometry

Fluorescent labeling of peptides offers a dual advantage in modern proteomics and drug development. It enables sensitive detection and quantification by fluorescence-based methods while also providing a tag for mass spectrometry (MS) analysis. The maleimide functional group specifically targets the thiol group of cysteine residues, allowing for site-specific labeling of peptides. This specificity is paramount for structural and functional studies. However, the addition of a fluorescent dye can influence the ionization efficiency, fragmentation behavior, and overall detection of the peptide in the mass spectrometer. Therefore, a careful evaluation of the chosen label is essential.

Head-to-Head Comparison: Cy7.5 Maleimide vs. The Alternatives

To facilitate a clear comparison, the following table summarizes the key mass spectrometry-related properties of Cy7.5 maleimide and other popular fluorescent dyes used for peptide labeling.

Feature	Cy7.5 Maleimide	Fluorescein-5-Maleimide (FAM)	Alexa Fluor™ 488 C5 Maleimide	ATTO 488 Maleimide
Molecular Weight ( g/mol )	~950	~427.38	~643.63	~681.76
Mass Shift upon Conjugation (Da)	~950	~427.38	~643.63	~681.76
Excitation/Emission Maxima (nm)	~750 / ~773	~494 / ~518	~495 / ~519	~501 / ~523
Common Adducts in MS	[M+H]+, [M+Na]+	[M+H]+, [M+Na]+	[M+H]+, [M+Na]+	[M+H]+, [M+Na]+
Known Fragmentation Behavior	Susceptible to in-source decay, potential for neutral loss of the dye moiety.	Relatively stable, but can show some fragmentation of the fluorescein core.	Generally stable under typical CID conditions.	High photostability may translate to greater stability in the gas phase.
Relative Ionization Efficiency	Can be lower due to the large size and potential for charge localization on the dye.	Generally good ionization efficiency.	Good ionization efficiency.	Good ionization efficiency.

Experimental Protocols: A Step-by-Step Guide

Reproducible and reliable data begins with a robust experimental protocol. Below are detailed methodologies for peptide labeling and subsequent mass spectrometry analysis.

Peptide Labeling with Cy7.5 Maleimide

• Peptide Preparation: Dissolve the cysteine-containing peptide in a suitable buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2) to a final concentration of 1-5 mg/mL.

• Reducing Agent (Optional): If the peptide may have formed disulfide bonds, add a 10-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) and incubate for 30 minutes at room temperature.

• Dye Preparation: Dissolve Cy7.5 maleimide in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mM.

• Labeling Reaction: Add a 1.5 to 2-fold molar excess of the dissolved Cy7.5 maleimide to the peptide solution.

• Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching: Quench the reaction by adding a small molecule thiol, such as 2-mercaptoethanol or dithiothreitol (DTT), to a final concentration of 10-20 mM.

• Purification: Purify the labeled peptide from excess dye and quenching reagent using reverse-phase high-performance liquid chromatography (RP-HPLC) or size-exclusion chromatography.

Mass Spectrometry Analysis of Labeled Peptides

• Sample Preparation: Lyophilize the purified labeled peptide and reconstitute it in a solvent compatible with the mass spectrometer's ionization source (e.g., 0.1% formic acid in water/acetonitrile).

• Instrumentation: The analysis can be performed on various mass spectrometers, such as MALDI-TOF/TOF or ESI-QTOF, depending on the research goals.

• MALDI-TOF Analysis:

  • Mix the labeled peptide solution 1:1 with a suitable MALDI matrix (e.g., α-cyano-4-hydroxycinnamic acid).

  • Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry.

  • Acquire mass spectra in reflectron positive ion mode.

• ESI-MS/MS Analysis:

  • Infuse the sample directly into the ESI source or perform online separation using a nano-LC system.

  • Acquire full scan MS spectra to identify the precursor ion of the labeled peptide.

  • Perform tandem MS (MS/MS) on the precursor ion to obtain fragmentation information for sequence confirmation and localization of the label.

  • Optimize collision energy to achieve sufficient fragmentation of the peptide backbone while minimizing the fragmentation of the dye itself.

Visualizing the Workflow and Key Considerations

To better illustrate the experimental process and the factors influencing the outcome, the following diagrams are provided.

Figure 1. Experimental workflow for labeling a cysteine-containing peptide with Cy7.5 maleimide.

Figure 2. Logical flow of mass spectrometry analysis for labeled peptides.

Concluding Remarks

The selection of a fluorescent label for peptide analysis in mass spectrometry is a multifaceted decision. Cy7.5 maleimide offers the advantage of detection in the near-infrared spectrum, which can reduce background fluorescence from biological matrices. However, its large size may impact ionization and fragmentation in the mass spectrometer. For applications where high sensitivity in mass spectrometry is paramount, smaller and more stable labels like FAM or Alexa Fluor™ 488 may be more suitable. Ultimately, the optimal choice depends on the specific requirements of the experiment, including the desired mode of detection (fluorescence and/or MS) and the instrumentation available. By carefully considering the data and protocols presented in this guide, researchers can enhance the quality and reliability of their peptide analysis workflows.

A Researcher's Guide to HPLC Purification and Analysis of Cy7.5 Maleimide Conjugates

For researchers and drug development professionals working with bioconjugates, achieving high purity and accurate characterization is paramount. When labeling proteins, antibodies, or peptides with the near-infrared fluorescent dye Cy7.5 via a maleimide linkage, High-Performance Liquid Chromatography (HPLC) emerges as a powerful tool for both purification and analysis. This guide provides an objective comparison of HPLC with alternative methods, supported by experimental data, and offers detailed protocols to ensure reproducible results.

Purification: Achieving High Purity with HPLC

Following the conjugation reaction between a thiol-containing biomolecule and Cy7.5 maleimide, the crude product is a heterogeneous mixture containing the desired conjugate, unreacted protein, and excess free dye. Effective purification is critical to remove these impurities, which can interfere with downstream applications.

Comparison of Purification Methods

While several methods can be employed to purify the conjugate, they offer a trade-off between purity, recovery, and speed. Reverse-Phase HPLC (RP-HPLC) is often the method of choice for achieving the highest purity.

Purification Method	Principle	Typical Purity	Typical Recovery	Advantages	Disadvantages
Reverse-Phase HPLC (RP-HPLC)	Separation based on hydrophobicity.	>98%	70-90%	High resolution, excellent for removing free dye and protein variants.	Can be denaturing for some proteins, lower throughput.
Size-Exclusion Chromatography (SEC) / FPLC	Separation based on molecular size.	90-98%	>90%	Gentle, non-denaturing conditions, good for removing bulk free dye.[1][2]	Lower resolution, may not separate unconjugated protein from conjugate effectively.[3]
Desalting Columns (Gel Filtration)	Rapid buffer exchange based on size.	85-95%	70-95%[4]	Fast, simple, good for removing unincorporated dye.[5]	Lower purity, significant dilution of the sample.
Dialysis	Diffusion-based separation by size.	85-95%	>90%	Gentle, suitable for large volumes.	Very slow, does not concentrate the sample.

Experimental Protocol: RP-HPLC Purification

This protocol is designed to separate the Cy7.5-labeled conjugate from unconjugated protein and free Cy7.5 dye. The hydrophobic nature of the Cy7.5 dye allows for strong retention on a C18 column, enabling a clear separation.

• System Preparation :

  • HPLC System : A standard HPLC system with a UV-Vis or photodiode array (PDA) detector.

  • Column : C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size, 300 Å pore size).[6]

  • Mobile Phase A : 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B : 0.1% TFA in acetonitrile.

  • Equilibration : Equilibrate the column with 5% Mobile Phase B at a flow rate of 1 mL/min for at least 15 minutes.

• Sample Preparation :

  • Acidify the crude conjugation mixture with a final concentration of 0.1% TFA.

  • Centrifuge the sample at 10,000 x g for 5 minutes to remove any precipitated material.

• Chromatographic Separation :

  • Injection : Inject the clarified sample onto the column.

  • Detection : Monitor the elution at two wavelengths: 280 nm (for protein) and 750 nm (for Cy7.5 dye).

  • Gradient Elution :

    Time (minutes)	% Mobile Phase B	Flow Rate (mL/min)
    0	20	1.0
    35	70	1.0
    40	95	1.0
    45	95	1.0
    46	20	1.0

    | 55 | 20 | 1.0 |

• Fraction Collection : Collect fractions corresponding to the main peak that absorbs at both 280 nm and 750 nm. This peak represents the purified Cy7.5 conjugate. The unconjugated protein will elute earlier, and the free Cy7.5 dye will elute much later.

Caption: Workflow for RP-HPLC purification of Cy7.5 conjugates.

Analysis: Characterizing the Purified Conjugate

Once purified, the Cy7.5 conjugate must be thoroughly analyzed to determine its purity, concentration, and the degree of labeling (DOL), which is the average number of dye molecules per protein.

Analytical Techniques

Several HPLC-based methods can be used for characterization. RP-HPLC is excellent for assessing purity, while Hydrophobic Interaction Chromatography (HIC) is the gold standard for determining the DOL distribution.[7][8]

Analytical Method	Principle	Information Obtained	Key Advantages
RP-HPLC	Separation by hydrophobicity.	Purity, presence of free dye or unconjugated protein.	High resolution, sensitive detection of impurities.[9]
HIC-HPLC	Separation by hydrophobicity under non-denaturing conditions.	Drug-to-Antibody Ratio (DAR) / Degree of Labeling (DOL) distribution.[10]	Resolves species with different numbers of conjugated dyes.[11]
SEC-HPLC	Separation by size.	Aggregation state, presence of fragments.	Non-denaturing, provides information on sample homogeneity.

Experimental Protocol: HIC-HPLC for DOL Analysis

HIC separates molecules based on their surface hydrophobicity. Since Cy7.5 is hydrophobic, each conjugated dye molecule increases the overall hydrophobicity of the protein, allowing for the separation of species with different DOLs.[8]

• System Preparation :

  • HPLC System : A bio-inert HPLC system is recommended to prevent corrosion from high-salt mobile phases.

  • Column : HIC column (e.g., Butyl-NPR, 4.6 x 100 mm, 2.5 µm).[10]

  • Mobile Phase A : 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

  • Mobile Phase B : 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol.

  • Equilibration : Equilibrate the column with 100% Mobile Phase A at a flow rate of 0.8 mL/min.

• Sample Preparation :

  • Dilute the purified conjugate to 1 mg/mL in Mobile Phase A.

• Chromatographic Separation :

  • Injection : Inject the sample onto the column.

  • Detection : Monitor at 280 nm.

  • Gradient Elution :

    Time (minutes)	% Mobile Phase B	Flow Rate (mL/min)
    0	0	0.8
    20	100	0.8
    25	100	0.8
    26	0	0.8

    | 35 | 0 | 0.8 |

• Data Analysis :

  • A series of peaks will be observed, with the unconjugated protein (DOL=0) eluting first, followed by species with DOL=1, DOL=2, and so on.

  • Calculate the weighted average DOL by integrating the area of each peak:

    • Average DOL = Σ (Peak Area_i * DOL_i) / Σ (Peak Area_i)

Caption: Relationship between HPLC parameters and conjugate quality.

Stability of Cy7.5 Maleimide Conjugates

A critical consideration for maleimide-based conjugates is the stability of the thiosuccinimide linker, which can undergo a retro-Michael reaction in the presence of thiols like glutathione in plasma, leading to drug deconjugation.[3][12] HPLC is an essential tool for monitoring the stability of the conjugate over time.

Stability Assessment Data

Incubating the conjugate in plasma or a thiol-containing buffer at 37°C and analyzing aliquots at various time points by RP-HPLC allows for the quantification of the remaining intact conjugate.

Incubation Time	Condition	Intact Conjugate (%)	Key Observation
0 hours	Human Serum	100%	Baseline measurement.
24 hours	Human Serum	~90-95%	Minor deconjugation observed.
7 days	Human Serum	~65-85%	Significant deconjugation can occur with standard N-alkyl maleimides.[13]
7 days	PBS	>98%	Conjugate is stable in the absence of competing thiols.

Note: Stability can be significantly improved by using modified maleimides, such as N-aryl maleimides, which form more stable thioether bonds.[13]

References

• 1. Protocol to generate, purify, and analyze antibody-oligonucleotide conjugates from off-the-shelf antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 抗体亲和色谱的脱盐和缓冲液置换 [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. A Two-Step Immunocapture LC/MS/MS Assay for Plasma Stability and Payload Migration Assessment of Cysteine-Maleimide-Based Antibody Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides - PubMed [pubmed.ncbi.nlm.nih.gov]

Preserving Protein Functionality: A Guide to Functional Activity Assays After Cy7.5 Maleimide Labeling

For researchers, scientists, and drug development professionals, the covalent attachment of fluorescent dyes to proteins is an indispensable tool for a myriad of applications, from in vivo imaging to high-throughput screening. However, a critical consideration is the potential impact of the label on the protein's biological activity. This guide provides a comprehensive comparison of protein function before and after labeling with Cy7.5 maleimide, offering supporting experimental data, detailed protocols, and insightful visualizations to ensure the integrity of your research.

The selection of a fluorescent label requires a balance between achieving sufficient signal for detection and preserving the native function of the protein. Cy7.5, a near-infrared (NIR) dye, is favored for its deep tissue penetration and minimal autofluorescence, making it ideal for in vivo imaging. The maleimide functional group allows for specific covalent attachment to free sulfhydryl groups on cysteine residues, offering a degree of site-specificity in the labeling reaction.

This guide will delve into the quantitative effects of Cy7.5 maleimide labeling on protein function, comparing it with other common fluorophores, and provide the necessary protocols to perform these critical validation assays in your own laboratory.

Impact of Fluorescent Labeling on Protein Function: A Quantitative Comparison

The conjugation of any molecule to a protein has the potential to alter its structure and, consequently, its function. This can manifest as changes in binding affinity, enzymatic activity, or other biological interactions. The following tables summarize quantitative data from published studies, comparing key functional parameters of proteins before and after fluorescent labeling.

Protein	Labeling Reagent	Degree of Labeling (DOL)	Functional Assay	Key Parameter	Unlabeled Value	Labeled Value	% Activity Retained	Reference
Trastuzumab	Alexa Fluor 488-maleimide	2.5	FcRn Binding	Retention Time (min)	22.5	21.0	~93%	[1]
Antibody (Fc125)	Fluorescein isothiocyanate (FITC)	~3	Antigen Binding (ELISA)	Relative KD	1	~1.15	~87%	[2]
VEGF165a	Tetramethylrhodamine (TMR)	1	Receptor Binding (NanoBRET)	KD (nM)	Not Reported	4.4	Not Applicable	[3]
Antibody (IgG)	AlexaFluor546	High	Antigen Binding (Flow Cytometry)	KD (nM)	~10	~15	~67%	[4]
Antibody (IgG)	AlexaFluor647	High	Antigen Binding (Flow Cytometry)	KD (nM)	~10	~12	~83%	[4]

Experimental Protocols

To ensure the reliability of your research, it is imperative to validate the functionality of your Cy7.5 maleimide-labeled protein. Below are detailed protocols for the labeling procedure and a common functional assay.

Protocol 1: Cy7.5 Maleimide Labeling of a Cysteine-Containing Protein

This protocol outlines the steps for the covalent attachment of Cy7.5 maleimide to a protein with available free sulfhydryl groups.

Materials:

• Protein of interest (in a thiol-free buffer, e.g., PBS pH 7.2-7.5)

• Cy7.5 maleimide

• Anhydrous Dimethyl sulfoxide (DMSO)

• Reducing agent (e.g., TCEP or DTT)

• Desalting column (e.g., Sephadex G-25)

• Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

• Reduction of Disulfide Bonds (Optional): If the protein's cysteine residues are involved in disulfide bonds, a reduction step is necessary. Add a 10-fold molar excess of TCEP to the protein solution and incubate for 30 minutes at room temperature. Note: TCEP does not need to be removed before labeling. If using DTT, it must be removed by a desalting column prior to adding the maleimide dye.

• Dye Preparation: Dissolve Cy7.5 maleimide in DMSO to a stock concentration of 10 mM immediately before use. Protect the solution from light.

• Labeling Reaction: While gently stirring, add a 10-20 fold molar excess of the dissolved Cy7.5 maleimide to the protein solution.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove excess, unreacted dye by passing the reaction mixture through a desalting column pre-equilibrated with the desired storage buffer.

• Characterization: Determine the Degree of Labeling (DOL) by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and ~750 nm (for Cy7.5).

Protocol 2: Receptor Binding Affinity Assay using Flow Cytometry

This protocol describes how to assess the binding affinity of a Cy7.5-labeled antibody to its target receptor on the cell surface.

Materials:

• Cy7.5-labeled antibody

• Unlabeled antibody (for competition)

• Target cells expressing the receptor of interest

• Flow cytometry buffer (e.g., PBS with 1% BSA)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest and wash the target cells, then resuspend them in flow cytometry buffer at a concentration of 1x106 cells/mL.

• Saturation Binding:

  • Prepare a serial dilution of the Cy7.5-labeled antibody in flow cytometry buffer.

  • Add 100 µL of each antibody dilution to 100 µL of the cell suspension in separate tubes.

  • Incubate for 1 hour at 4°C, protected from light.

  • Wash the cells twice with cold flow cytometry buffer.

  • Resuspend the cells in 500 µL of flow cytometry buffer and analyze on a flow cytometer, measuring the mean fluorescence intensity (MFI).

• Competition Binding (to determine the affinity of the unlabeled antibody):

  • Prepare a serial dilution of the unlabeled antibody.

  • Add a fixed, subsaturating concentration of the Cy7.5-labeled antibody to each tube.

  • Add 100 µL of each unlabeled antibody dilution to the corresponding tubes containing the labeled antibody and cells.

  • Follow steps 2c-2e.

• Data Analysis:

  • For saturation binding, plot the MFI against the concentration of the labeled antibody and fit the data to a one-site binding model to determine the dissociation constant (KD).[5][6]

  • For competition binding, plot the MFI against the concentration of the unlabeled antibody and fit the data to a competition binding model to determine the IC50, which can then be used to calculate the Ki.

Visualizing the Process and Pathways

To better understand the experimental process and the biological context, the following diagrams have been generated using Graphviz.

Figure 1: Experimental workflow for Cy7.5 maleimide labeling and functional validation.

The EGFR signaling pathway is a common target for fluorescently labeled ligands. The following diagram illustrates the key steps in this pathway.

Figure 2: Simplified EGFR signaling pathway initiated by ligand binding.

The development of antibody-drug conjugates (ADCs) often involves similar labeling and validation steps. The following diagram illustrates a logical workflow for ADC development.

Figure 3: Logical workflow for antibody-drug conjugate (ADC) development and validation.

Conclusion

References

• 1. Functional in vitro assessment of modified antibodies: Impact of label on protein properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Real-Time Ligand Binding of Fluorescent VEGF-A Isoforms that Discriminate between VEGFR2 and NRP1 in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bmglabtech.com [bmglabtech.com]
• 6. biorxiv.org [biorxiv.org]

A Head-to-Head Comparison: Cy7.5 Maleimide vs. Alexa Fluor 790 for Protein Labeling in Research and Drug Development

For researchers, scientists, and drug development professionals, the selection of the appropriate near-infrared (NIR) fluorescent dye for protein labeling is a critical decision that can significantly impact experimental outcomes. Among the available options, Cy7.5 maleimide and Alexa Fluor 790 have emerged as prominent choices for their spectral properties in the NIR window, which allows for deep tissue imaging with reduced autofluorescence. This guide provides an objective comparison of these two dyes, supported by available data and detailed experimental protocols to aid in making an informed choice for your specific application.

This comparison delves into the key performance characteristics of Cy7.5 maleimide and Alexa Fluor 790, focusing on their utility in protein labeling for applications such as in vivo imaging and flow cytometry. While both dyes are engineered for high performance, subtle differences in their photophysical properties and stability can influence their suitability for particular experimental designs.

Quantitative Performance Comparison

The selection of a fluorescent label is often dictated by its spectral characteristics and quantum efficiency. The following table summarizes the key quantitative data for Cy7.5 maleimide and Alexa Fluor 790.

Property	Cy7.5 Maleimide	Alexa Fluor 790
Excitation Maximum (nm)	~788	~784
Emission Maximum (nm)	~808	~814
Molar Extinction Coefficient (M⁻¹cm⁻¹)	~223,000	~270,000
Quantum Yield	~0.10 - 0.3	Not explicitly found for the maleimide conjugate, but Alexa Fluor dyes are generally known for high quantum yields.
Reactive Group	Maleimide	Maleimide
Reactivity	Thiol (Cysteine)	Thiol (Cysteine)

In-Depth alysis of Performance

Brightness and Photostability:

The brightness of a fluorophore is a product of its molar extinction coefficient and quantum yield. Alexa Fluor 790 possesses a higher molar extinction coefficient, suggesting a greater ability to absorb light. While a specific quantum yield for Alexa Fluor 790 maleimide was not found in the search results, the Alexa Fluor dye series is generally recognized for its high quantum yields and superior photostability compared to traditional cyanine dyes.[1][2][3][4] Cyanine dyes, like Cy7.5, can be susceptible to photobleaching and may exhibit self-quenching at higher degrees of labeling, where the fluorescence intensity decreases with an increasing number of dye molecules per protein.[1][2][3] Studies comparing Alexa Fluor dyes to Cy dyes have shown that Alexa Fluor conjugates are significantly more resistant to photobleaching.[1][2][3]

Labeling Efficiency and Conjugate Stability:

Experimental Protocols

Accurate and reproducible protein labeling is fundamental to the success of subsequent experiments. Below are detailed protocols for protein labeling with thiol-reactive dyes and the determination of the degree of labeling.

Protocol 1: Thiol-Reactive Labeling of Proteins with Cy7.5 Maleimide or Alexa Fluor 790

This protocol outlines the steps for conjugating maleimide-activated dyes to proteins containing free thiol groups.

Materials:

• Protein of interest (containing free cysteines) in a suitable buffer (e.g., PBS, HEPES, Tris), pH 7.0-7.5.

• Cy7.5 maleimide or Alexa Fluor 790 maleimide.

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Reducing agent (optional, e.g., TCEP or DTT).

• Purification column (e.g., Sephadex G-25) or dialysis equipment.

• Reaction buffer: 100 mM phosphate buffer with 150 mM NaCl, pH 7.2.

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-20 fold molar excess of a reducing agent like TCEP and incubate for 30-60 minutes at room temperature. Note: If using DTT, it must be removed before adding the maleimide dye, as it contains a free thiol. TCEP does not need to be removed.

• Dye Preparation:

  • Allow the vial of maleimide dye to equilibrate to room temperature.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.

• Labeling Reaction:

  • Add the dye stock solution to the protein solution at a 10-20 fold molar excess of dye to protein.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Remove the unreacted dye by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis against the reaction buffer.

Protocol 2: Determination of the Degree of Labeling (DOL)

The DOL, or the average number of dye molecules conjugated to each protein molecule, is a critical parameter to determine for consistent experimental results.

Materials:

• Labeled and purified protein conjugate.

• Spectrophotometer.

• Quartz cuvettes.

Procedure:

• Absorbance Measurement:

  • Measure the absorbance of the protein-dye conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of the dye (Aₘₐₓ) (approximately 788 nm for Cy7.5 and 784 nm for Alexa Fluor 790).

• Calculation:

  • The concentration of the protein is calculated using the following equation: Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein where:

    • CF is the correction factor (A₂₈₀ of the free dye / Aₘₐₓ of the free dye).

    • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • The degree of labeling is then calculated as: DOL = Aₘₐₓ / (ε_dye × Protein Concentration (M)) where:

    • ε_dye is the molar extinction coefficient of the dye at its Aₘₐₓ.

Visualizing the Workflow and Chemistry

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

References

• 1. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bitesizebio.com [bitesizebio.com]

A Comparative Guide to Near-Infrared (NIR) Maleimide Dyes: Alternatives to Cy7.5 for High-Performance Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable near-infrared (NIR) fluorescent dye is a critical decision in the design of bioconjugates for a wide range of applications, from in vitro assays to in vivo imaging. Cy7.5 maleimide has traditionally been a popular choice for labeling biomolecules at thiol residues. However, the continuous evolution of fluorophore chemistry has introduced a variety of alternatives, each with its own set of photophysical and performance characteristics. This guide provides an objective comparison of Cy7.5 maleimide with its key alternatives, supported by experimental data and detailed protocols to aid in the selection of the optimal dye for your research needs.

Performance Comparison of NIR Maleimide Dyes

The ideal NIR maleimide dye should exhibit high brightness, exceptional photostability, and efficient conjugation to thiol groups on biomolecules. Brightness is a function of both the molar extinction coefficient (a measure of light absorption) and the fluorescence quantum yield (the efficiency of converting absorbed light into emitted light). Photostability determines the dye's resistance to degradation upon exposure to light, a crucial factor for imaging applications that require prolonged or intense illumination.

Here, we compare the key photophysical properties of Cy7.5 maleimide with prominent alternatives: IRDye® 800CW maleimide, Alexa Fluor™ 790 C2 maleimide, and CF™770 maleimide.

Feature	Cy7.5 Maleimide	IRDye® 800CW Maleimide	Alexa Fluor™ 790 C2 Maleimide	CF™770 Maleimide
Excitation Max (nm)	~788	~774	~784	~770
Emission Max (nm)	~808	~789	~814	~797
**Molar Extinction Coefficient (ε, M⁻¹cm⁻¹) **	~223,000[1][2]	~240,000[3]	~270,000[4]	~220,000[5]
Fluorescence Quantum Yield (Φ)	~0.10[2]	~0.08 (for nanocolloidal albumin conjugate)[1]	Data not readily available for maleimide	Data not readily available for maleimide
Photostability	Good	Excellent	Excellent	Excellent
Molecular Weight ( g/mol )	~807.46[1]	~1191.25[3]	Data not readily available	Data not readily available
Solubility	Soluble in organic solvents (DMSO, DMF)[1]	Water-soluble	Good water solubility	Good water solubility

Note: Quantum yield and photostability can be highly dependent on the local environment, including the solvent and the biomolecule to which the dye is conjugated. The provided quantum yield for IRDye® 800CW is for a specific conjugate and may differ for other conjugates. Quantitative photostability data is often not provided by manufacturers in a standardized format, hence the qualitative assessment. It is recommended to perform in-house comparisons under specific experimental conditions.

Experimental Protocols

Accurate and reproducible results in fluorescence labeling experiments rely on well-defined protocols. Below are detailed methodologies for key experiments related to the use of NIR maleimide dyes.

Protocol 1: Thiol-Maleimide Conjugation for Antibody Labeling

This protocol describes the general procedure for labeling a thiol-containing biomolecule, such as a reduced antibody, with a near-infrared maleimide dye.

Materials:

• Antibody or other thiol-containing protein

• NIR maleimide dye (e.g., Cy7.5 maleimide, IRDye® 800CW maleimide)

• Reducing agent (e.g., TCEP, DTT)

• Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5, degassed

• Organic solvent (e.g., DMSO or DMF, anhydrous)

• Desalting column or other purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Reduction (if necessary):

  • Dissolve the antibody in degassed reaction buffer to a concentration of 1-10 mg/mL.

  • Add a 10- to 20-fold molar excess of TCEP to the antibody solution.

  • Incubate for 30-60 minutes at room temperature to reduce disulfide bonds.

  • Remove the excess reducing agent using a desalting column equilibrated with the reaction buffer.

• Dye Preparation:

  • Dissolve the NIR maleimide dye in a minimal amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved dye to the reduced and purified antibody solution.

  • Mix gently and incubate for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Remove unconjugated dye from the labeled antibody using a desalting column or size-exclusion chromatography.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the absorbance maximum of the dye.

Protocol 2: Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield of a dye can be determined relative to a standard with a known quantum yield.

Materials:

• NIR dye-conjugate of interest

• Standard NIR dye with known quantum yield (e.g., Indocyanine Green in DMSO)

• Spectrofluorometer

• UV-Vis spectrophotometer

• Solvent (e.g., PBS, DMSO)

Procedure:

• Prepare a series of dilutions for both the standard and the sample dye-conjugate in the same solvent.

• Measure the absorbance of each dilution at the excitation wavelength using a UV-Vis spectrophotometer. The absorbance should be kept below 0.1 to avoid inner filter effects.

• Measure the fluorescence emission spectrum of each dilution using a spectrofluorometer, with the same excitation wavelength used for the absorbance measurements.

• Integrate the area under the emission spectrum for each dilution.

• Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample.

• Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (η_sample² / η_standard²) where Φ is the quantum yield, Slope is the slope of the line from the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.

Protocol 3: Assessment of Photostability

This protocol provides a method for comparing the photostability of different NIR dye-conjugates.

Materials:

• NIR dye-conjugates to be compared

• Fluorescence microscope with a suitable filter set and a stable light source

• Imaging software capable of time-lapse acquisition

Procedure:

• Prepare samples of each dye-conjugate at the same concentration and in the same buffer, immobilized on a microscope slide.

• Acquire an initial image of each sample using the same imaging parameters (e.g., exposure time, light intensity).

• Continuously illuminate the samples with the excitation light.

• Acquire images at regular time intervals (e.g., every 30 seconds) for a defined period (e.g., 10 minutes).

• Measure the mean fluorescence intensity of each sample at each time point.

• Normalize the fluorescence intensity of each sample to its initial intensity.

• Plot the normalized fluorescence intensity as a function of time. The dye with the slowest decay in fluorescence is the most photostable.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow: Antibody Labeling and In Vivo Imaging

The following diagram illustrates a typical workflow for labeling an antibody with a near-infrared maleimide dye and its subsequent use in preclinical in vivo tumor imaging.

Caption: Workflow for NIR-labeling of an antibody and subsequent in vivo imaging.

Signaling Pathway: EGFR Signaling in Cancer

Near-infrared labeled antibodies are frequently used to target and visualize cell surface receptors that are overexpressed in cancer, such as the Epidermal Growth Factor Receptor (EGFR). The following diagram depicts a simplified EGFR signaling cascade, which is often dysregulated in cancer, leading to increased cell proliferation and survival.

Caption: Simplified EGFR signaling pathway in cancer.

Conclusion

While Cy7.5 maleimide remains a viable option for near-infrared fluorescence labeling, several alternatives, including IRDye® 800CW, Alexa Fluor™ 790, and CF™770 maleimides, offer compelling advantages in terms of brightness and photostability. The choice of the most suitable dye will depend on the specific requirements of the application, including the desired spectral properties, the nature of the biomolecule to be labeled, and the imaging modality to be employed. The data and protocols presented in this guide are intended to provide a solid foundation for making an informed decision and for achieving successful and reproducible results in your research.

References

• 1. Nanocolloidal albumin-IRDye 800CW: a near-infrared fluorescent tracer with optimal retention in the sentinel lymph node - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. blogs.rsc.org [blogs.rsc.org]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. agilent.com [agilent.com]

A Comparative Guide to the Photostability of Cy7.5 Maleimide and Other Near-Infrared (NIR) Dyes

For researchers, scientists, and drug development professionals working in fluorescence imaging, the selection of a robust and reliable fluorescent probe is paramount. In applications requiring long-term observation or intense illumination, the photostability of the chosen dye becomes a critical factor for acquiring high-quality, reproducible data. This guide provides an objective comparison of the photostability of Cy7.5 maleimide against other commonly used near-infrared (NIR) dyes, supported by a summary of available quantitative data and a detailed experimental protocol for assessing photostability.

Quantitative Photostability Comparison

The following table summarizes key photophysical and photostability parameters for Cy7.5 and other commercially available NIR dyes. It is important to note that direct, side-by-side quantitative comparisons under identical experimental conditions are limited in the published literature. The data presented here is compiled from various sources and should be considered as a reference for relative performance. Factors such as the solvent, concentration, and illumination power can significantly influence photostability.

Dye Family	Dye Name	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Photostability Metric	Reference(s)
Cyanine	Cy7.5	~788	~808	~0.10	Photobleaching rate of Cy7-Ox was about half that of IR780 under NIR laser irradiation.[1]	[1]
Cyanine	IRDye 800CW	~774	~789	~0.09 - 0.12 (in PBS, Water)	Radiosensitivity order: Cy7, 800CW > Cy5.5 > Cy3.[2]	[2][3]
Alexa Fluor	Alexa Fluor 790	~782	~804	Not specified	Generally more photostable than Cy dyes.[4]	[4]
Cyanine	IRDye 700DX	~688	~705	~0.12 (unbound in aqueous solution)	Not specified	[3]
Cyanine	Indocyanine Green (ICG)	~780	~820	~0.012 - 0.13 (in Ethanol, DMSO, Water)	Half-life toward photobleaching is 2 orders of magnitude shorter than ESi5a dyes.	[3][5]

Experimental Protocol for Photostability Measurement

This protocol outlines a standardized method for determining the photobleaching rate of NIR fluorescent dyes in solution.

1. Materials and Equipment:

• NIR Fluorescent Dyes: Cy7.5 maleimide, Alexa Fluor 790 maleimide, IRDye 800CW maleimide, etc.

• Solvent: Phosphate-buffered saline (PBS), pH 7.4, or another appropriate solvent.

• Spectrofluorometer or Fluorescence Microscope: Equipped with a suitable NIR laser line for excitation (e.g., 785 nm) and a sensitive detector (e.g., avalanche photodiode or PMT).

• Cuvettes or Microscope Slides/Coverslips: Quartz cuvettes for spectrofluorometer measurements or high-quality glass slides and coverslips for microscopy.

• Neutral Density Filters: To control the intensity of the excitation light.

• Data Acquisition and Analysis Software.

2. Sample Preparation:

• Prepare stock solutions of each dye in dimethyl sulfoxide (DMSO) at a concentration of 1 mM.

• Dilute the stock solutions in PBS to a final concentration of 1 µM. Ensure the final DMSO concentration is below 0.1% to minimize solvent effects.

• For microscopy-based measurements, immobilize the dye-labeled molecules on a coverslip to prevent diffusion out of the focal plane.

3. Data Acquisition:

• Instrument Setup:

  • Set the excitation wavelength to the absorption maximum of the dye being tested.

  • Set the emission detection to the emission maximum of the dye.

  • Adjust the detector gain to obtain a strong initial signal without saturation.

  • Use a consistent laser power for all measurements to ensure comparability. It is recommended to use a power density that is relevant to the intended application.

• Photobleaching Experiment:

  • Place the sample in the instrument.

  • Start continuous illumination with the excitation laser.

  • Record the fluorescence intensity over time. The duration of the measurement will depend on the photostability of the dye, but a period of 10-30 minutes is often sufficient to observe significant photobleaching.

  • Acquire data at regular intervals (e.g., every 5-10 seconds).

4. Data Analysis:

• Plot the normalized fluorescence intensity (I/I₀) as a function of time, where I is the intensity at a given time and I₀ is the initial intensity.

• Fit the photobleaching curve to a single or double exponential decay function to determine the photobleaching rate constant(s) (k).

• Calculate the photobleaching half-life (t₁/₂) using the formula: t₁/₂ = ln(2)/k. A longer half-life indicates greater photostability.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the experimental process and the underlying photobleaching mechanism, the following diagrams are provided.

Caption: Experimental workflow for determining the photostability of fluorescent dyes.

Caption: Simplified Jablonski diagram illustrating the main pathways leading to photobleaching.

References

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. Near-Infrared-II (NIR-II) Bioimaging via Off-Peak NIR-I Fluorescence Emission [thno.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Collection - Stable, Bright, and Long-Fluorescence-Lifetime Dyes for Deep-Near-Infrared Bioimaging - Journal of the American Chemical Society - Figshare [acs.figshare.com]

Safety & Regulatory Compliance

Proper Disposal of Cy7.5 Maleimide: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility necessitates the proper disposal of all chemical reagents, including fluorescent dyes like Cy7.5 maleimide. This guide provides essential information for researchers, scientists, and drug development professionals on the appropriate handling and disposal procedures for Cy7.5 maleimide, aligning with standard laboratory safety protocols and hazardous waste management principles.

Chemical and Physical Properties

A summary of the key quantitative data for Cy7.5 maleimide is presented below. This information is crucial for understanding the compound's characteristics and for making informed decisions regarding its handling and disposal.

Property	Value
Molecular Weight	807.46 g/mol [1]
Excitation Maximum (λex)	788 nm[1]
Emission Maximum (λem)	808 nm[1]
Extinction Coefficient	223,000 M⁻¹cm⁻¹[1]
Solubility	Soluble in organic solvents (DMSO, DMF, dichloromethane), low solubility in water.[1]

Disposal Workflow

The proper disposal of Cy7.5 maleimide, as with any laboratory chemical, should follow a clear and logical workflow to ensure safety and compliance with institutional and regulatory standards. The following diagram illustrates the recommended decision-making process for the disposal of Cy7.5 maleimide waste.

Figure 1. Decision workflow for the proper disposal of Cy7.5 maleimide waste.

Experimental Protocols for Safe Disposal

The following step-by-step procedures are provided as a general guideline. Always consult and adhere to your institution's specific Environmental Health and Safety (EHS) protocols.

Unused or Expired Cy7.5 Maleimide (Solid)

• Step 1: Containerization. Keep the original container of the solid Cy7.5 maleimide. If the original container is compromised, transfer the material to a new, clean, and chemically compatible container.

• Step 2: Labeling. Ensure the container is clearly and accurately labeled with the full chemical name ("Cy7.5 maleimide"), the quantity, and the date.

• Step 3: Waste Stream. Designate this as solid chemical waste.

• Step 4: Storage. Store the container in a designated hazardous waste accumulation area, away from incompatible materials.

• Step 5: Disposal. Arrange for pickup and disposal through your institution's EHS office.

Contaminated Labware (e.g., pipette tips, microfuge tubes)

• Step 1: Segregation. Collect all solid labware contaminated with Cy7.5 maleimide in a designated, puncture-resistant container.

• Step 2: Labeling. Label the container clearly as "Solid Chemical Waste: Cy7.5 Maleimide Contaminated Materials."

• Step 3: Storage. Store the container in a designated hazardous waste accumulation area.

• Step 4: Disposal. When the container is full, arrange for disposal through your institution's EHS office.

Liquid Waste (e.g., stock solutions, reaction mixtures)

• Step 1: Collection. Collect all liquid waste containing Cy7.5 maleimide in a designated, leak-proof, and chemically compatible container. Given its solubility in organic solvents like DMSO and DMF, the container should be suitable for flammable or organic waste.

• Step 2: Labeling. Label the container with "Hazardous Waste," the full chemical names of all components (e.g., "Cy7.5 maleimide in DMSO"), their approximate concentrations, and the date.

• Step 3: pH Neutralization (if applicable). If the waste is acidic or basic, it should be neutralized before being added to the waste container, provided this can be done safely and without causing a reaction. Consult your institution's EHS for specific guidance.

• Step 4: Storage. Store the liquid waste container in a designated satellite accumulation area, within secondary containment to prevent spills.

• Step 5: Disposal. Arrange for pickup and disposal through your institution's EHS office.

Important Considerations:

• Do Not Pour Down the Drain: Due to its chemical nature and potential environmental impact, Cy7.5 maleimide and its solutions should never be disposed of down the sink.

• Avoid Mixing Waste Streams: Do not mix Cy7.5 maleimide waste with other incompatible waste streams.

• Consult Your EHS Office: Your institution's Environmental Health and Safety office is the primary resource for specific guidance on hazardous waste disposal. They can provide information on local regulations and institutional protocols. Many institutions offer hazardous waste collection services.[2][3][4]

By following these procedures, researchers can ensure the safe and environmentally responsible disposal of Cy7.5 maleimide, contributing to a safer laboratory environment for everyone.

References

• 1. apexbt.com [apexbt.com]
• 2. Household Hazardous Waste: A Guide for Texans - Texas Commission on Environmental Quality - www.tceq.texas.gov [tceq.texas.gov]
• 3. wm.com [wm.com]
• 4. Hazardous Waste Programs | GFL Environmental [gflenv.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Cy7.5 Maleimide

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Cy7.5 maleimide, a near-infrared fluorescent dye. Adherence to these procedures is essential for ensuring the safety of laboratory personnel and the integrity of your research. This guide is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Cy7.5 maleimide, especially in its solid, powdered form, a comprehensive suite of personal protective equipment is mandatory to prevent inhalation, skin, and eye contact.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes of solutions and airborne particles of the dye powder.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact with the dye. Consult glove manufacturer's compatibility data.
Body Protection	A lab coat must be worn and fully buttoned.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. A local exhaust ventilation system, such as a chemical fume hood, is required when handling the solid compound.	Minimizes the inhalation of the fine powder.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Following a structured workflow is critical to minimize exposure and ensure accurate and reproducible experimental results.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage Conditions: Store the vial in a freezer at -20°C in the dark.[1] The compound should be protected from moisture and light.[2] It is recommended to desiccate the product.[1]

• Inventory: Log the compound in your chemical inventory system, noting the date of receipt and storage location.

Preparation for Use

• Work Area Preparation: Ensure the designated work area, preferably a chemical fume hood, is clean and uncluttered.[2] Verify that a safety shower and eye wash station are accessible and operational.[2]

• Gather Materials: Assemble all necessary equipment and reagents before handling the compound, including PPE, microcentrifuge tubes, pipettes, and the appropriate solvent.

• Equilibration: Allow the vial of Cy7.5 maleimide to equilibrate to room temperature before opening to prevent condensation of moisture, which can degrade the compound.

Weighing and Dissolving the Compound

• Handling the Powder: All handling of the solid Cy7.5 maleimide must be performed within a certified chemical fume hood to prevent inhalation of the powder.[2]

• Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical balance. Use appropriate weighing paper or a small, tared container.

• Dissolving: Cy7.5 maleimide is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][3] It has low solubility in water.[1] Add the appropriate solvent to the vessel containing the weighed compound. Mix gently by vortexing or pipetting until the dye is fully dissolved. For long-term storage of the solution, it is not recommended; use it as soon as possible after preparation.[1]

Experimental Use

• Labeling Reactions: Cy7.5 maleimide is a thiol-reactive dye used for labeling proteins and other molecules containing sulfhydryl groups.[1] When setting up labeling reactions, add the dye solution to your protein or sample in a controlled manner.

• Light Sensitivity: Protect samples containing the fluorescent dye from light to avoid photobleaching.[4] This can be achieved by wrapping tubes and plates in aluminum foil.[4]

The following diagram outlines the safe handling workflow for Cy7.5 maleimide:

References

• 1. apexbt.com [apexbt.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]